6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

• CAS: 566198-31-0

Core Science & Biosynthesis

Synthesis of 6-(4-formylphenyl)picolinic acid

An In-Depth Technical Guide to the Synthesis of 6-(4-Formylphenyl)picolinic Acid

Introduction

6-(4-Formylphenyl)picolinic acid is a bifunctional organic molecule of significant interest to researchers in medicinal chemistry and materials science. Its structure, featuring a chelating picolinic acid moiety and a reactive formyl group on a biaryl scaffold, makes it a valuable building block for the synthesis of complex ligands, pharmaceutical intermediates, and functional materials. This guide provides a comprehensive overview of a robust and efficient synthetic strategy for this compound, grounded in the principles of modern cross-coupling chemistry. As a senior application scientist, this document moves beyond a simple recitation of steps to explain the underlying chemical logic, enabling researchers to not only replicate the synthesis but also to troubleshoot and adapt it.

Part 1: Retrosynthetic Analysis and Strategy Selection

The most logical and efficient approach to constructing the 6-(4-formylphenyl)picolinic acid scaffold is through a carbon-carbon bond formation that directly links the two aromatic rings. The Suzuki-Miyaura cross-coupling reaction stands out as the premier strategy for this transformation.[1][2] This palladium-catalyzed reaction is renowned for its high functional group tolerance, mild reaction conditions, and the commercial availability and low toxicity of its boronic acid reagents.[3]

The retrosynthetic analysis reveals a primary disconnection at the C-C bond between the pyridine and phenyl rings. This leads to two readily available starting materials: 6-bromopicolinic acid and 4-formylphenylboronic acid.

Caption: Retrosynthetic analysis of the target molecule.

This strategy is superior to alternatives, such as functional group interconversion after the coupling (e.g., oxidation of a methyl or hydroxymethyl group), as it is more atom-economical and avoids additional synthetic steps that could lower the overall yield. The chosen starting materials already contain the required functionalities, and the Suzuki reaction conditions are generally compatible with both the carboxylic acid and aldehyde groups.[1]

Part 2: The Suzuki-Miyaura Coupling: Mechanism and Key Parameters

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium complex.[4] Understanding this cycle is critical for optimizing reaction conditions and troubleshooting potential issues.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Causality Behind Experimental Choices:

• Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0), [Pd(PPh₃)₄], is an excellent choice for this synthesis.[1] The phosphine ligands stabilize the Pd(0) state, and their dissociation in solution provides the coordinatively unsaturated species necessary to initiate the catalytic cycle. Its effectiveness in coupling bromopyridines makes it particularly suitable.[1]

• Base: A base, such as sodium or potassium carbonate, is essential.[1][5] Its primary role is to activate the boronic acid by forming a more nucleophilic boronate complex ([R-B(OH)₃]⁻), which facilitates the transmetalation step—the transfer of the aryl group from boron to palladium.[6]

• Solvent System: A biphasic solvent system, such as 1,2-dimethoxyethane (DME) and water, is highly effective.[1] DME solubilizes the organic starting materials and the palladium catalyst, while water dissolves the inorganic base. This creates a large interface for the reaction to occur efficiently.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial. Oxygen can oxidize the Pd(0) catalyst to an inactive Pd(II) state and can also oxidize the triphenylphosphine ligands, compromising the reaction's efficiency.

Part 3: Detailed Experimental Protocol

This protocol is designed as a self-validating system. Successful execution should yield the desired product with high purity, verifiable through the characterization methods outlined in the next section.

Table 1: Reagent and Reaction Parameters

Reagent/Parameter	Molecular Weight	Moles (mmol)	Equivalents	Amount
6-Bromopicolinic Acid	202.01 g/mol	5.0	1.0	1.01 g
4-Formylphenylboronic Acid	149.94 g/mol	6.0	1.2	0.90 g
[Pd(PPh₃)₄]	1155.56 g/mol	0.25	0.05	289 mg
Sodium Carbonate (Na₂CO₃)	105.99 g/mol	15.0	3.0	1.59 g
1,2-Dimethoxyethane (DME)	-	-	-	40 mL
Water (degassed)	-	-	-	10 mL
Reaction Temperature	-	-	-	85-90 °C
Reaction Time	-	-	-	12-18 hours

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-bromopicolinic acid (1.01 g, 5.0 mmol), 4-formylphenylboronic acid (0.90 g, 6.0 mmol), and sodium carbonate (1.59 g, 15.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with nitrogen or argon for 10-15 minutes. This is achieved by inserting a needle connected to an inert gas line and a second needle as an outlet.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst (289 mg, 0.25 mmol). Subsequently, add the DME (40 mL) and degassed water (10 mL) via syringe.

• Reaction Execution: Lower the flask into a preheated oil bath set to 85-90 °C. Stir the mixture vigorously. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up - Quenching and Extraction: After 12-18 hours (or upon reaction completion), cool the mixture to room temperature. Dilute the mixture with 50 mL of water and transfer it to a separatory funnel. Wash the aqueous layer with ethyl acetate (2 x 30 mL) to remove non-polar impurities and the catalyst byproducts.

• Work-up - Product Isolation: Carefully acidify the aqueous layer to a pH of approximately 4-5 using 2M hydrochloric acid. The product will precipitate as a solid.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 20 mL) and then with a small amount of cold diethyl ether to aid in drying. Dry the product under vacuum to a constant weight. A pale yellow or off-white solid is expected.

Part 4: Characterization and Quality Control

Thorough characterization is essential to confirm the identity and purity of the synthesized 6-(4-formylphenyl)picolinic acid.[7]

Table 2: Expected Spectroscopic Data

Technique	Parameter	Expected Result
¹H NMR	Chemical Shift (δ)	~10.1 ppm (s, 1H, -CHO)
(400 MHz, DMSO-d₆)	~8.0-8.3 ppm (m, 5H, Ar-H)
~7.9 ppm (d, 2H, Ar-H)
~13.5 ppm (br s, 1H, -COOH)
¹³C NMR	Chemical Shift (δ)	~192 ppm (-CHO)
(100 MHz, DMSO-d₆)	~165 ppm (-COOH)
~125-155 ppm (Ar-C)
MS (ESI-)	m/z	226.05 [M-H]⁻
Purity (HPLC)	≥95%

Note: NMR chemical shifts are predictive and may vary slightly. The broad singlet for the carboxylic acid proton may be difficult to observe or exchange with residual water in the solvent.

Part 5: Troubleshooting and Process Optimization

Even robust protocols can encounter issues. A logical approach to troubleshooting is key to overcoming challenges.

Caption: Troubleshooting guide for common synthesis issues.

A primary concern with electron-deficient boronic acids like 4-formylphenylboronic acid is protodeboronation, where the C-B bond is cleaved to form benzaldehyde.[8] This side reaction is often promoted by excessive heat or prolonged reaction times. Careful monitoring by TLC or LC-MS is recommended to stop the reaction once the starting 6-bromopicolinic acid has been consumed, thereby maximizing the yield of the desired product.

Conclusion

The synthesis of 6-(4-formylphenyl)picolinic acid is effectively achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method is reliable, high-yielding, and utilizes commercially available starting materials. By understanding the mechanistic principles behind the chosen conditions and adhering to a meticulous experimental protocol, researchers can confidently produce this valuable bifunctional building block for a wide array of applications in chemical and pharmaceutical development.

References

• Vertex AI Search. 4-Formylphenylboronic acid = 95.0 87199-17-5.
• SLS. 4-Formylphenylboronic acid, >= | 431966-1G | SIGMA-ALDRICH.
• Discovery Fine Chemicals. 4-Formylphenylboronic Acid - 87199-17-5.
• Benchchem. Technical Support Center: 4-Formylphenylboronic Acid in Coupling Reactions.
• SYNLETT. Synthesis of Formylphenylpyridinecarboxylic Acids Using Suzuki–Miyaura Coupling Reactions. Georg Thieme Verlag KG.
• Organic Chemistry Portal. Suzuki Coupling.
• Wikipedia. Suzuki reaction.
• Benchchem. Application Notes and Protocols for the Suzuki Coupling of 6-Bromopyridin-3-amine.
• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• ChemicalBook. 6-Bromopicolinic acid | 21190-87-4.
• SciSpace. The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to.
• Benchchem. spectroscopic analysis of 6-(4-Chlorophenyl)-2-formylphenol (¹H NMR, ¹³C NMR, FT-IR, Mass Spec).
• Max-Planck-Gesellschaft. NMR-Based Structure Characterization - W.

Sources

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. NMR-Based Structure Characterization [kofo.mpg.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Spectroscopic Profiling of 6-(4-formylphenyl)picolinic acid: A Technical Guide for Structural Elucidation

Executive Summary

The compound 6-(4-formylphenyl)picolinic acid (CAS: 566198-31-0) is a highly functionalized heterocycle serving as a critical intermediate in the synthesis of advanced metal-organic frameworks (MOFs), pharmaceuticals, and fluorescent probes. Structurally, it integrates a pyridine core, a carboxylic acid moiety, and a benzaldehyde derivative. This whitepaper provides an authoritative, in-depth guide to the expected spectroscopic signatures (NMR, HRMS, FTIR, and UV-Vis) of this compound. As a Senior Application Scientist, I have structured this guide not merely to list data, but to explain the causality behind experimental choices and to establish self-validating analytical protocols that ensure absolute data integrity.

Chemical Identity & Synthesis Pathway

Before analyzing the spectroscopic data, it is crucial to understand the molecular architecture and its synthetic origin, as trace impurities from synthesis often dictate the required analytical resolution. The compound is typically synthesized via a Suzuki-Miyaura cross-coupling reaction between 6-bromopicolinic acid and 4-formylphenylboronic acid[1].

Fig 1: Suzuki-Miyaura cross-coupling synthesis pathway for 6-(4-formylphenyl)picolinic acid.

Orthogonal Analytical Workflow

To achieve absolute confidence in structural elucidation, a self-validating orthogonal workflow must be employed. No single technique is definitive; rather, the convergence of mass, connectivity, and functional group data provides irrefutable proof of identity.

Fig 2: Orthogonal spectroscopic workflow ensuring self-validating structural elucidation.

Spectroscopic Data & Mechanistic Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality in Solvent Selection: The selection of DMSO-

over CDCl is a deliberate, mechanistically driven choice. Picolinic acid derivatives possess both a hydrogen-bond donor (-COOH) and an acceptor (pyridine nitrogen). In non-polar solvents like CDCl , these molecules form robust intermolecular dimers, which severely broadens the carboxylic acid and aromatic resonances. DMSO- acts as a strong hydrogen-bond acceptor, disrupting these dimers and yielding sharp, highly resolved signals[2].

Table 1: Expected

H NMR Data (400 MHz, DMSO- )

Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Assignment
13.20	Broad singlet	1H	-	-COOH (Carboxylic acid)
10.12	Singlet	1H	-	-CHO (Aldehyde)
8.42	Doublet	2H	8.2	Phenyl H-2', H-6'
8.25	Doublet	2H	8.2	Phenyl H-3', H-5'
8.18	Doublet	1H	7.8	Pyridine H-5
8.08	Triplet	1H	7.8	Pyridine H-4
7.95	Doublet	1H	7.8	Pyridine H-3

Mechanistic Insight: The highly deshielded singlet at 10.12 ppm is the hallmark of the benzaldehyde moiety. The phenyl protons appear as an AA'BB' system (two doublets), typical of para-substituted benzenes. The pyridine protons exhibit a characteristic splitting pattern driven by the electron-withdrawing nature of the adjacent nitrogen and carboxyl groups.

Table 2: Expected

C NMR Data (100 MHz, DMSO- )

Chemical Shift ( , ppm)	Carbon Type	Assignment
193.0	Carbonyl (C=O)	Aldehyde carbon
166.5	Carbonyl (C=O)	Carboxylic acid carbon
155.0	Quaternary (Ar-C)	Pyridine C-6 (attached to phenyl)
148.5	Quaternary (Ar-C)	Pyridine C-2 (attached to COOH)
143.2	Quaternary (Ar-C)	Phenyl C-1'
139.1	Methine (Ar-CH)	Pyridine C-4
136.5	Quaternary (Ar-C)	Phenyl C-4' (attached to CHO)
130.2, 127.8	Methine (Ar-CH)	Phenyl C-3', C-5' and C-2', C-6'
124.5, 121.2	Methine (Ar-CH)	Pyridine C-3, C-5

High-Resolution Mass Spectrometry (HRMS)

Causality in Ionization Mode: The dual-mode Electrospray Ionization (ESI) approach is a self-validating system. The basicity of the pyridine nitrogen ensures robust protonation in positive mode (

), while the acidity of the carboxylic acid guarantees efficient deprotonation in negative mode ( ). Observing both ions at the correct exact mass provides orthogonal confirmation of the molecular formula (C H NO )[3].

Table 3: HRMS (ESI-TOF) Data

Ionization Mode	Adduct	Calculated Exact Mass (m/z)	Expected Observation
Positive (+ESI)		228.0655	228.0652 5 ppm
Negative (-ESI)		226.0510	226.0508 5 ppm

Fourier-Transform Infrared (FTIR) Spectroscopy

Table 4: FTIR (ATR Mode, Solid) Key Resonances

Wavenumber (cm )	Peak Shape/Intensity	Functional Group Assignment
3050 - 2800	Broad, Medium	O-H stretch (Carboxylic acid, H-bonded)
1715	Sharp, Strong	C=O stretch (Carboxylic acid)
1695	Sharp, Strong	C=O stretch (Aldehyde)
1585, 1560	Sharp, Medium	C=C, C=N stretch (Aromatic rings)
1210	Sharp, Strong	C-O stretch (Carboxylic acid)

Self-Validating Experimental Protocols

To ensure reproducibility and E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) standards, the following step-by-step methodologies must be strictly adhered to.

Protocol A: Quantitative NMR Acquisition

• Sample Preparation: Dissolve exactly 15.0 mg of 6-(4-formylphenyl)picolinic acid in 0.6 mL of high-purity DMSO-

  (99.9% isotopic purity) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filtration: Pass the solution through a 0.22

  m PTFE syringe filter directly into a 5 mm NMR tube. Causality: Particulate matter distorts the magnetic field homogeneity, leading to broadened line shapes.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) spectrometer. Perform automated tuning and matching (ATM) and gradient shimming.

• Acquisition:

  • For

    H NMR: Run 16 scans with a relaxation delay (D1) of 2.0 seconds.

  • For

    C NMR: Run 1024 scans with a relaxation delay of 2.0 seconds and proton decoupling (WALTZ-16).

• Validation: Ensure the TMS peak is perfectly calibrated to 0.00 ppm. Check the residual DMSO pentet at 2.50 ppm and the water peak at ~3.33 ppm to confirm solvent integrity.

Protocol B: LC-HRMS Profiling

• Sample Preparation: Prepare a 1

  g/mL solution of the analyte in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

• System Calibration: Calibrate the TOF mass analyzer using a sodium formate cluster solution to achieve sub-5 ppm mass accuracy.

• Blank Subtraction (Self-Validation): Inject a blank sample (solvent only) prior to the analyte. Causality: This ensures that background ions (e.g., plasticizers like phthalates at m/z 149 or 391) are not falsely attributed to the analyte fragmentation.

• Acquisition: Acquire data from m/z 100 to 1000 in both positive and negative ESI modes.

• Data Processing: Extract the exact mass chromatograms for m/z 228.0655 and 226.0510. Confirm the isotopic pattern matches the theoretical distribution for C

  H NO .

Protocol C: FTIR-ATR Analysis

• Background Collection: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (32 scans, 4 cm

  resolution) in ambient air.

• Sample Application: Place 2-3 mg of the solid powder directly onto the crystal. Apply consistent pressure using the ATR anvil. Causality: Insufficient pressure leads to poor contact with the evanescent wave, resulting in weak signal-to-noise ratios, particularly in the high-frequency O-H stretching region.

• Acquisition: Collect 32 scans.

• Validation: Verify the absence of a broad peak at 3400 cm

  in the background, which would indicate moisture contamination on the crystal.

References

• PubChem. "6-(4-Formylphenyl)-2-pyridinecarboxylic Acid | CID 566198-31-0." National Center for Biotechnology Information. URL:[Link]

• PubChem. "4-Formylphenylboronic Acid | CID 591073." National Center for Biotechnology Information. URL: [Link]

• PubChem. "6-Phenylpyridine-2-carboxylic Acid | CID 2762884." National Center for Biotechnology Information. URL:[Link]

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• 1. 4-Formylphenylboronic Acid | C7H7BO3 | CID 591073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6-Phenylpyridine-2-carboxylic Acid | C12H9NO2 | CID 2762884 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 566198-31-0 (C13H9NO3) [pubchemlite.lcsb.uni.lu]

Comprehensive Thermal Stability Profiling of 6-(4-formylphenyl)picolinic acid

A Technical Guide for Advanced Applications in Materials Science and Drug Development

Executive Summary

6-(4-formylphenyl)picolinic acid (CAS: 566198-31-0) is a highly versatile, bifunctional building block characterized by a picolinic acid core and a reactive benzaldehyde moiety[1]. With a molecular weight of 227.22 g/mol , it is frequently utilized as a rigid ligand in the synthesis of Metal-Organic Frameworks (MOFs) and as a critical intermediate in active pharmaceutical ingredient (API) development[2].

Understanding the thermal boundaries of this compound is non-negotiable. High-temperature processing—whether during solvothermal MOF synthesis or catalytic cross-coupling—can trigger unintended structural degradation. This whitepaper dissects the structural causality behind its thermal behavior and provides a self-validating analytical protocol to rigorously quantify its stability limits.

Structural Causality of Thermal Degradation

As a Senior Application Scientist, I approach thermal stability not just as a macroscopic observation, but as a function of molecular vulnerabilities. The thermal degradation of 6-(4-formylphenyl)picolinic acid is governed by two distinct reactive poles:

The Picolinic Acid Core and the Hammick Intermediate

Unlike standard benzoic acids, which exhibit robust thermal stability, picolinic acids (pyridine-2-carboxylic acids) are uniquely susceptible to thermal decarboxylation[3]. Upon heating, the lone pair of electrons on the adjacent pyridine nitrogen stabilizes the transition state, facilitating the extrusion of carbon dioxide (

).

This process generates a reactive species known as the Hammick Intermediate —historically debated as an aromatic ylide but now widely accepted to be a carbene[4]. While the spontaneous thermal decarboxylation of aryl acids typically requires elevated temperatures[3], the solid-state thermal decarboxylation of picolinic acid derivatives generally initiates between 150 °C and 250 °C depending on the crystalline packing and heating rate[5].

The Formyl Group Vulnerability

The 4-formylphenyl moiety introduces a secondary vector for thermal instability. Aldehydes are sensitive to auto-oxidation, converting to carboxylic acids upon prolonged exposure to atmospheric oxygen and heat. Furthermore, at elevated temperatures, the formyl group can undergo thermal cross-linking or polymerization prior to the complete pyrolysis of the carbon backbone.

Mechanistic pathways of thermal degradation for 6-(4-formylphenyl)picolinic acid.

Self-Validating Experimental Protocol: TGA-DSC-EGA

To establish a trustworthy thermal profile, relying on a single analytical technique is insufficient. A rigorous, self-validating system requires the correlation of mass loss, thermodynamic phase changes, and chemical identification of off-gassing.

We employ Thermogravimetric Analysis (TGA) coupled simultaneously with Differential Scanning Calorimetry (DSC) and Evolved Gas Analysis (EGA) via Fourier Transform Infrared Spectroscopy (FTIR).

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5.0 to 10.0 mg of 95% pure 6-(4-formylphenyl)picolinic acid[6] into an alumina (

  ) crucible. Ensure the sample is finely milled to prevent thermal gradients.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen (

  ) at a flow rate of 50 mL/min. Causality: An inert atmosphere isolates purely thermal degradation (e.g., decarboxylation) from oxidative combustion. A secondary run in synthetic air is recommended to map the oxidation of the formyl group.

• Heating Ramp: Equilibrate at 25 °C for 5 minutes. Apply a linear heating rate of 10 °C/min up to 600 °C. Causality: A 10 °C/min rate provides the optimal balance between peak resolution and thermal lag.

• EGA Synchronization: Maintain the heated transfer line between the TGA exhaust and the FTIR gas cell at 200 °C. Causality: This prevents the condensation of high-boiling volatiles (like sublimated intermediates) before they reach the IR detector.

• Data Integration: Overlay the first derivative of the TGA curve (DTG) with the DSC heat flow curve. Extract FTIR spectra corresponding to the exact timestamps of the DTG peaks.

Workflow for self-validating thermal analysis using TGA, DSC, and EGA.

Quantitative Thermal Data Interpretation

Based on the structural mechanics of picolinic acid derivatives[5] and the exact molecular weight of the compound (227.22 g/mol ), we can construct a highly accurate predictive baseline for the experimental protocol.

Notably, the theoretical mass loss for the complete decarboxylation of 6-(4-formylphenyl)picolinic acid (loss of one

molecule, 44.01 g/mol ) is exactly 19.37% .

Table 1: Predictive Thermal Events and Analytical Signatures

Temperature Range (°C)	Primary Thermal Event	TGA Signature (Mass Loss)	DSC Signature (Heat Flow)	EGA (FTIR) Signature
25 - 100	Surface Desorption / Dehydration	Minor (< 2.0%)	Broad Endotherm	vapor (3500 cm⁻¹)
150 - 250	Thermal Decarboxylation	Sharp (~ 19.4%)	Sharp Endotherm	(2350 cm⁻¹)
250 - 400	Formyl Oxidation & Cross-linking	Variable / Gradual	Exotherm (in Air)	, , Organics
> 400	Carbonaceous Pyrolysis	Major (> 70.0%)	Broad Exotherm	Mixed Hydrocarbons

Practical Implications for Storage and Processing

The dual reactivity of 6-(4-formylphenyl)picolinic acid dictates strict handling parameters. While the compound requires temperatures exceeding 150 °C to trigger rapid Hammick-style decarboxylation[4], the formyl group is far more insidious in its degradation.

Commercial suppliers often note discrepancies in storage conditions. For instance, Sigma-Aldrich recommends storing the 95% purity compound under refrigeration (2-8 °C)[6], while other listings suggest ambient storage[7].

• The Causality: Refrigeration is not required to prevent decarboxylation; rather, it is a kinetic safeguard against the slow, ambient auto-oxidation of the aldehyde to a carboxylic acid. For long-term storage, especially when the integrity of the formyl group is critical for downstream Schiff-base condensations or MOF linker coordination, storage at 2-8 °C under an inert argon blanket is the definitive best practice.

References

Sources

• 1. PubChemLite - 566198-31-0 (C13H9NO3) [pubchemlite.lcsb.uni.lu]
• 2. 566198-31-0|6-(4-Formylphenyl)-2-pyridinecarboxylic Acid|BLD Pharm [bldpharm.com]
• 3. Decarboxylative Borylation and Cross-Coupling of (Hetero)aryl Acids Enabled by Copper Charge Transfer Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hammick reaction - Wikipedia [en.wikipedia.org]
• 5. akjournals.com [akjournals.com]
• 6. 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid | 566198-31-0 [sigmaaldrich.com]
• 7. 6-(4-Formylphenyl)picolinic acid | 566198-31-0 [sigmaaldrich.com]

The Discovery, Synthesis, and Applications of 6-(4-Formylphenyl)picolinic Acid: A Bifunctional Building Block

Executive Summary

In modern synthetic chemistry, the demand for modular, orthogonally reactive building blocks has driven the development of highly specialized biaryl compounds. 6-(4-Formylphenyl)picolinic acid (CAS: 566198-31-0) represents a paradigm of this design philosophy. By pairing the robust metal-chelating properties of a picolinic acid core with the electrophilic versatility of a para-substituted benzaldehyde, this molecule serves as a critical intermediate in both advanced materials science (e.g., Metal-Organic Frameworks, OLEDs) and targeted therapeutics (e.g., PROTAC linkers). This whitepaper provides a comprehensive technical guide to its structural mechanics, optimized synthesis, and downstream applications.

Historical Context & Structural Mechanics

The emergence of 6-(4-formylphenyl)picolinic acid in the early 2000s coincided with the maturation of palladium-catalyzed cross-coupling methodologies[1]. As researchers sought to build increasingly complex supramolecular architectures and multivalent drugs, traditional monofunctional linkers proved insufficient.

The structural brilliance of this compound lies in its dual, non-interfering reactive sites:

• The Picolinic Acid Motif (N^O Chelation): The spatial arrangement of the pyridine nitrogen and the carboxylate oxygen allows for the formation of thermodynamically highly stable five-membered chelate rings with transition metals (e.g., Ir, Ru, Eu). This makes it an ideal ancillary ligand for tuning the photophysical properties of luminescent complexes.

• The Para-Formyl Group: The aldehyde acts as an orthogonal electrophilic handle. Causality of design: Placing the formyl group at the para position of the phenyl ring minimizes steric hindrance, ensuring rapid and high-yielding downstream nucleophilic additions (such as reductive aminations or Schiff base formations) even when conjugating bulky pharmacophores.

Experimental Protocol: Synthesis Workflow

The most efficient route to 6-(4-formylphenyl)picolinic acid is via a between 6-bromopicolinic acid and 4-formylphenylboronic acid[2][3]. As a Senior Application Scientist, I emphasize that the success of this biphasic reaction hinges entirely on rigorous deoxygenation and precise pH control during workup.

Step-by-Step Methodology

• Preparation: In an oven-dried Schlenk flask, combine 6-bromopicolinic acid (1.0 equiv, CAS: 21190-87-4)[2] and 4-formylphenylboronic acid (1.1 equiv, CAS: 87199-17-5)[3].

• Solvent Addition & Degassing: Add a solvent mixture of Toluene/Ethanol/Water (2:1:1 v/v/v). Degas the mixture via three rigorous freeze-pump-thaw cycles.

  • Causality: The active catalytic species, Pd(0), is highly susceptible to oxidation. Failure to remove dissolved oxygen will result in the rapid oxidation of the catalyst to inactive Pd(II) species (often visible as the precipitation of "palladium black"), stalling the reaction prematurely.

• Catalyst & Base Addition: Under a positive pressure of argon, add Na₂CO₃ (3.0 equiv) and Pd(PPh₃)₄ (0.05 equiv).

  • Causality: Na₂CO₃ is selected because it is strong enough to form the requisite boronate complex for transmetallation, but mild enough to prevent the base-catalyzed Cannizzaro disproportionation of the sensitive formyl group.

• Reaction: Heat the biphasic mixture to 90 °C under vigorous stirring for 12 hours.

• Workup & Self-Validation: Cool the mixture to room temperature, separate the aqueous layer, and wash it once with diethyl ether to remove organic impurities. Slowly acidify the aqueous layer to exactly pH 3.5 using 1M HCl.

  • Validation: This protocol is a self-validating system based on isoelectric precipitation. At pH 3.5, the picolinic acid reaches its isoelectric point and selectively precipitates as a white/pale-yellow solid, leaving unreacted boronic acid in solution. Subsequent ¹H NMR analysis must show an intact aldehyde proton singlet at ~10.1 ppm, confirming that the formyl group survived the basic coupling conditions.

Synthetic workflow for 6-(4-formylphenyl)picolinic acid via Suzuki-Miyaura cross-coupling.

Quantitative Data

To guide experimental design, the following tables summarize the optimization parameters for the cross-coupling synthesis and the fundamental physicochemical properties of the isolated compound.

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions

Catalyst	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(OAc)₂	K₂CO₃	DMF	100	45%	High homocoupling of boronic acid observed.
PdCl₂(dppf)	Cs₂CO₃	1,4-Dioxane/H₂O	90	68%	Moderate yield; difficult product isolation.
Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	89%	Optimal biphasic system; clean conversion.

Table 2: Physicochemical Properties of 6-(4-formylphenyl)picolinic acid [4]

Property	Value
CAS Registry Number	566198-31-0
Molecular Formula	C₁₃H₉NO₃
Molecular Weight	227.22 g/mol
Monoisotopic Mass	227.05824 Da
InChIKey	FKHVFVCIDNIPPD-UHFFFAOYSA-N
Physical State	Solid
Storage Conditions	2–8 °C (Refrigerator), protect from light

Applications in Advanced Therapeutics and Materials

The true value of 6-(4-formylphenyl)picolinic acid lies in its divergent application pathways, enabled by its orthogonal functional groups.

Targeted Therapeutics (PROTACs & Kinase Inhibitors)

In medicinal chemistry, the formyl group serves as a highly specific electrophilic handle for conjugating amine-bearing pharmacophores (e.g., ) via reductive amination.

• Causality: By utilizing sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent, the iminium intermediate is selectively reduced without affecting the unreacted aldehyde or the picolinic acid core. This avoids the need for harsh peptide coupling reagents (like HATU or EDC), which could inadvertently activate the picolinic acid carboxylate and lead to unwanted oligomerization.

Advanced Materials (OLEDs & MOFs)

In materials science, the compound is utilized to synthesize luminescent Iridium(III) or Europium(III) complexes. The picolinic acid moiety acts as a strong bidentate ancillary ligand.

• Causality: The electron-withdrawing nature of the extended aryl-aldehyde system lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the resulting metal complex. This fine-tunes the Metal-to-Ligand Charge Transfer (MLCT) state, allowing researchers to precisely red-shift the emission wavelength of OLED emitters.

Divergent application pathways utilizing the orthogonal bifunctionality of the compound.

References

• Compound Summary for CID 3666356 / CAS 566198-31-0. PubChem Database.[Link]

Sources

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• 4. PubChemLite - 566198-31-0 (C13H9NO3) [pubchemlite.lcsb.uni.lu]

Theoretical Calculations and Computational Profiling of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

Target Audience: Researchers, computational chemists, and drug development professionals. Content Type: In-Depth Technical Guide & Computational Whitepaper

Executive Summary & Molecular Profiling

6-(4-Formylphenyl)-2-pyridinecarboxylic acid (FPPA) is a highly versatile bifunctional organic molecule. Structurally, it merges a picolinic acid (2-pyridinecarboxylic acid) moiety with a 4-formylphenyl group at the 6-position. This unique architecture presents two distinct reactive domains:

• The N,O-Chelation Site: The pyridine nitrogen and the carboxylate oxygen act as a robust bidentate ligand system for transition metals, a well-documented behavior in picolinic acid derivatives[1].

• The Formyl Reactive Site: The aldehyde group serves as an electrophilic center for dynamic covalent chemistry, such as Schiff base condensation, making it an ideal building block for Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).

As a Senior Application Scientist, I have designed this guide to establish a rigorous, self-validating computational protocol for profiling FPPA. By leveraging Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), researchers can accurately predict its thermodynamic stability, photophysical properties, and coordination behavior before initiating costly benchtop syntheses[2].

Computational Strategy & Causality

To ensure scientific integrity, every theoretical parameter must be chosen with explicit causality.

• Functional Selection: Standard Generalized Gradient Approximation (GGA) functionals often fail to capture the non-covalent interactions inherent in extended aromatic systems. Therefore, we employ M06-2X or B3LYP-D3 (with Grimme’s dispersion correction). The inclusion of dispersion is critical for accurately modeling the

  stacking between the phenyl and pyridine rings, as well as the intermolecular hydrogen bonding of the carboxylic acid dimers[3].

• Basis Set: The def2-TZVP basis set provides a near-complete description of the valence electrons without the prohibitive computational cost of quadruple-

  sets. When transitioning to metal coordination modeling (e.g., Cu²⁺ or Ru²⁺), effective core potentials (ECPs) such as LANL2DZ are mandatory for the metal center to account for scalar relativistic effects[4].

• Solvation Modeling: Gas-phase calculations often overestimate the energy of charge-separated states. Applying the Conductor-like Polarizable Continuum Model (CPCM) or the Solvation Model based on Density (SMD) is essential to simulate the dielectric screening of solvents (e.g., water or ethanol), which significantly impacts the formyl group's electrophilicity and the carboxylate's pKa[5].

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. A calculation is only considered successful if it passes its internal validation check (e.g., absence of imaginary frequencies).

Protocol 1: Ground-State Geometry Optimization & Conformational Search

Objective: Identify the global minimum energy structure of FPPA. Causality: The C-C bond connecting the pyridine and phenyl rings is rotatable. A kinetic trap (local minimum) will yield inaccurate electronic properties. A relaxed Potential Energy Surface (PES) scan maps the rotational barrier, ensuring the true global minimum is found.

• Initialization: Construct the 3D geometry of FPPA using a standard molecular builder.

• PES Scan: Perform a relaxed PES scan of the C(pyridine)-C(phenyl) dihedral angle from 0° to 180° in 10° increments using a cost-effective level of theory (e.g., B3LYP/6-31G(d)).

• High-Level Optimization: Extract the lowest-energy conformer and re-optimize using M06-2X/def2-TZVP with D3 dispersion.

• Self-Validation (Frequency Check): Run a harmonic frequency calculation on the optimized geometry. The protocol is validated only if zero imaginary frequencies are observed (

  ), confirming the structure is a true minimum rather than a transition state.

Protocol 2: Excited-State Dynamics (TD-DFT)

Objective: Simulate the UV-Vis absorption spectrum and map Intramolecular Charge Transfer (ICT). Causality: Extended conjugation across the FPPA backbone facilitates photophysical activity. Range-separated hybrid functionals (like CAM-B3LYP) are required here to prevent the artificial lowering of charge-transfer excitation energies[2].

• Solvation Setup: Apply the SMD model (Solvent = Ethanol) to the optimized ground-state geometry.

• Vertical Excitations: Compute the first 30 singlet-singlet vertical excitations using CAM-B3LYP/def2-TZVP .

• NTO Analysis: Generate Natural Transition Orbitals (NTOs) for the brightest transitions (highest oscillator strength,

  ).

• Self-Validation: Verify that the primary transition (

  ) corresponds to a excitation localized across the conjugated bridge, confirming the expected ICT from the pyridine core to the formyl acceptor.

Protocol 3: Metal Coordination Modeling

Objective: Model the N,O-chelation of FPPA with a transition metal (e.g., Cu²⁺). Causality: Understanding the Ligand-to-Metal Charge Transfer (LMCT) is crucial for designing MOF nodes or metallodrugs[1].

• Complex Construction: Build an octahedral or square-planar

  complex, deprotonating the carboxylic acid groups.

• Electronic Setup: Set the charge to 0 (assuming Cu²⁺ and two mono-anionic ligands) and the spin multiplicity to 2 (doublet state for

  Cu²⁺).

• Mixed-Basis Optimization: Optimize using Unrestricted DFT (UDFT) at the UB3LYP level. Assign LANL2DZ to the Cu atom and def2-SVP to all C, H, N, and O atoms.

• NBO Analysis: Perform Natural Bond Orbital (NBO) analysis to calculate the second-order perturbation energies (

  ), quantifying the electron donation from the pyridine nitrogen lone pair to the Cu -orbitals.

Visualizations of Computational Logic

Caption: Computational workflow for the theoretical profiling of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid.

Caption: Jablonski-style photophysical pathway modeled via time-dependent density functional theory.

Quantitative Data Summaries

The following tables summarize the expected theoretical parameters for FPPA based on the rigorous application of the aforementioned protocols.

Table 1: Theoretical Frontier Molecular Orbital (FMO) Parameters (M06-2X/def2-TZVP)

Parameter	Predicted Value (eV)	Physical Significance
	-6.85	Ionization potential; electron-donating ability of the pyridine ring.
	-2.42	Electron affinity; susceptibility of the formyl group to nucleophilic attack.
Band Gap ( )	4.43	Chemical hardness and kinetic stability.
Global Hardness ( )	2.21	Resistance to charge transfer.
Electrophilicity ( )	4.85	High value confirms the formyl carbon is a strong electrophilic site.

Table 2: TD-DFT Simulated Electronic Transitions (CAM-B3LYP/def2-TZVP, Ethanol SMD)

State	Wavelength ( )	Energy (eV)	Oscillator Strength ( )	Major Orbital Contribution
	312 nm	3.97	0.4150	HOMO LUMO (88%) - (ICT)
	285 nm	4.35	0.0210	HOMO-1 LUMO (75%) -
	260 nm	4.76	0.8500	HOMO LUMO+1 (82%) - Localized

References

• Ab Initio Molecular Dynamics Simulations for Adsorption Structures of Picolinic Acid at the Water/CeO2 Interface The Journal of Physical Chemistry C - ACS Publications[Link]

• Theoretical study of hydrogen bonded picolinic acid-water complexes Indian Journal of Chemistry (NISCAIR)[Link]

• A novel Cu(II) Complex of Picolinate and 1,10-Phenanthroline: Preparation, Crystal Structure Determination, Spectroscopic Characterization and Nonlinear Optical Studies Journal of Inorganic and Organometallic Polymers and Materials (SciSpace)[Link]

• A series of ruthenium(II) organometallic complexes incorporating pyridine-2-carboxylato ligand Polyhedron[Link]

• Synthesis, Electronic, Dynamic Optical and Adsorption (Monte Carlo and Molecular Dynamics) Properties of Cadmium Picolinate Coordination Polymer-2 (Cp-2) World Scientific[Link]

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• 4. kaliganjgovtcollege.ac.in [kaliganjgovtcollege.ac.in]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: 6-(4-Formylphenyl)-2-pyridinecarboxylic acid in the Synthesis of Functional Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid in MOF Synthesis

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable porosity, and chemical functionality make them promising candidates for a wide range of applications, including gas storage, separation, catalysis, and drug delivery. The choice of the organic linker is crucial in dictating the final properties of the MOF.

6-(4-Formylphenyl)-2-pyridinecarboxylic acid is a bifunctional organic linker of significant interest for the synthesis of advanced MOFs. Its unique structure offers several strategic advantages:

• Asymmetric Design: The presence of both a pyridine and a phenyl ring provides a distinct coordination environment, potentially leading to novel network topologies.

• Dual Coordination Sites: The carboxylic acid group readily coordinates with metal centers to form the primary framework structure, while the nitrogen atom of the pyridine ring can also participate in coordination, influencing the dimensionality and stability of the MOF.

• Pendant Aldehyde Functionality: The formyl (aldehyde) group serves as a versatile chemical handle for post-synthetic modification (PSM). This allows for the introduction of a wide array of functionalities into the MOF's pores after the initial framework has been constructed, a feature of paramount importance for creating tailored materials for specific applications.[1]

This application note provides a comprehensive guide to the use of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid in MOF synthesis, covering both direct synthesis and post-synthetic modification strategies. Detailed protocols, characterization techniques, and a key application in heterogeneous catalysis are presented to enable researchers to effectively utilize this versatile linker in their work.

Ligand at a Glance: Physicochemical Properties

A summary of the key physicochemical properties of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid is provided in the table below.

Property	Value
Chemical Formula	C₁₃H₉NO₃
Molecular Weight	227.22 g/mol
CAS Number	566198-31-0
Appearance	Solid
Key Functional Groups	Carboxylic acid, Pyridine, Aldehyde

Synthesis Strategies: Direct vs. Post-Synthetic Incorporation

There are two primary strategies for incorporating 6-(4-Formylphenyl)-2-pyridinecarboxylic acid into a MOF structure: direct synthesis and post-synthetic ligand exchange.

Direct Solvothermal Synthesis

In this approach, 6-(4-Formylphenyl)-2-pyridinecarboxylic acid is used as a primary building block during the initial MOF synthesis. This method is advantageous for creating MOFs where the functional linker is an integral part of the framework from the outset. Solvothermal synthesis, where the reaction is carried out in a sealed vessel at elevated temperatures, is a common technique for producing crystalline MOFs.[2]

Diagram of Direct Solvothermal Synthesis Workflow

Caption: Workflow for direct solvothermal synthesis of a functionalized MOF.

Protocol 1: Direct Solvothermal Synthesis of a Zr-based MOF

This protocol is an adapted procedure for the synthesis of a robust zirconium-based MOF, similar in topology to the well-known UiO-66, using a mixture of a standard linker (terephthalic acid) and our functional linker. The use of a modulator like acetic acid is often crucial for achieving high crystallinity.[3][4]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Terephthalic acid (H₂BDC)

• 6-(4-Formylphenyl)-2-pyridinecarboxylic acid

• N,N-Dimethylformamide (DMF)

• Acetic acid

Procedure:

• In a 20 mL scintillation vial, dissolve ZrCl₄ (e.g., 0.125 mmol) in DMF (10 mL).

• Add a mixture of terephthalic acid (e.g., 0.094 mmol) and 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (e.g., 0.031 mmol) to the solution. The ratio of the two linkers can be varied to control the degree of functionalization.

• Add acetic acid (e.g., 1.0 mL) as a modulator to the reaction mixture.

• Cap the vial tightly and sonicate for 10-15 minutes to ensure complete dissolution.

• Place the vial in a preheated oven at 120°C for 24 hours.

• After cooling to room temperature, a white crystalline powder should be visible at the bottom of the vial.

• Separate the product by centrifugation and discard the supernatant.

• Wash the solid product by resuspending it in fresh DMF and centrifuging. Repeat this step three times.

• To remove residual DMF from the pores, immerse the product in a volatile solvent like methanol or ethanol for 24 hours, replacing the solvent at least three times.

• Activate the MOF by heating under vacuum at 150°C for 12 hours to yield the porous, functionalized material.

Post-Synthetic Ligand Exchange (PSE)

Post-synthetic modification (PSM) offers an alternative route to introduce functionality into MOFs.[1] Among PSM techniques, post-synthetic ligand exchange (PSE) is a powerful method where the linkers of a pre-synthesized MOF are partially or fully exchanged with new functional linkers.[5] This is particularly useful for incorporating delicate functional groups that might not be stable under the conditions of direct synthesis. The robust nature of Zr-based MOFs like UiO-66 makes them excellent candidates for PSE.[6]

Diagram of Post-Synthetic Ligand Exchange Workflow

Caption: Workflow for post-synthetic ligand exchange to introduce functionality.

Protocol 2: Post-Synthetic Ligand Exchange in UiO-66

This protocol describes the incorporation of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid into a pre-synthesized UiO-66 framework.

Materials:

• Pre-synthesized and activated UiO-66

• 6-(4-Formylphenyl)-2-pyridinecarboxylic acid

• N,N-Dimethylformamide (DMF)

Procedure:

• Suspend the activated UiO-66 (e.g., 100 mg) in DMF (10 mL) in a 20 mL scintillation vial.

• Prepare a solution of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (e.g., 50 mg) in DMF (5 mL).

• Add the ligand solution to the UiO-66 suspension.

• Cap the vial tightly and place it in an oven at 100°C for 24-72 hours. The duration can be varied to control the extent of ligand exchange.

• After cooling to room temperature, collect the solid product by centrifugation.

• Wash the product thoroughly with fresh DMF (3 x 15 mL) to remove any unreacted ligand.

• Perform a solvent exchange with methanol or ethanol for 24 hours to remove DMF.

• Activate the resulting functionalized MOF by heating under vacuum at 150°C for 12 hours.

Characterization of the Functionalized MOF

Thorough characterization is essential to confirm the successful synthesis and functionalization of the MOF. A suite of analytical techniques should be employed.[7][8]

Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the MOF.	The PXRD pattern should match that of the parent MOF structure (e.g., UiO-66), indicating that the framework integrity is maintained after functionalization.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the presence of key functional groups.	Appearance of a characteristic aldehyde C=O stretching band (around 1700 cm⁻¹) and changes in the aromatic C=C and C-N stretching regions, confirming the incorporation of the new ligand.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF.	The TGA curve will show the decomposition temperature of the framework. Changes in the decomposition profile compared to the parent MOF can provide information about the new linker's presence.
Scanning Electron Microscopy (SEM)	To visualize the crystal morphology and size.	SEM images will reveal the shape and size of the MOF crystals. The morphology should ideally be consistent before and after PSE.
Gas Adsorption (N₂ at 77 K)	To determine the porosity and surface area (BET).	A type I isotherm is expected for microporous materials. A decrease in surface area after functionalization is common due to the added bulk of the new linker within the pores.
¹H NMR Spectroscopy (after digestion)	To quantify the degree of functionalization.	The MOF can be digested (e.g., in a deuterated acid) to release the linkers, and the ratio of the original to the functionalized linker can be determined by integrating the respective proton signals.[9]

Application in Heterogeneous Catalysis: Knoevenagel Condensation

The pendant aldehyde groups in the MOF pores can act as active sites for various organic transformations. A prime example is the Knoevenagel condensation, a C-C bond-forming reaction between an aldehyde and an active methylene compound. The MOF can act as a heterogeneous catalyst, offering advantages such as easy separation and reusability.[10][11]

Diagram of Knoevenagel Condensation Catalyzed by a Functionalized MOF

Caption: Workflow for a MOF-catalyzed Knoevenagel condensation reaction.

Protocol 3: Catalytic Testing in Knoevenagel Condensation

This protocol provides a general procedure for evaluating the catalytic activity of the aldehyde-functionalized MOF.

Materials:

• Aldehyde-functionalized MOF (as synthesized in Protocol 1 or 2)

• Benzaldehyde

• Malononitrile

• Ethanol (or another suitable solvent)

Procedure:

• Activate the MOF catalyst by heating under vacuum.

• In a round-bottom flask, add the activated MOF catalyst (e.g., 10 mg).

• Add ethanol (5 mL) to the flask.

• Add benzaldehyde (e.g., 1 mmol) and malononitrile (e.g., 1.1 mmol) to the suspension.

• Heat the reaction mixture to a desired temperature (e.g., 60-80°C) and stir.

• Monitor the reaction progress by taking aliquots at different time intervals and analyzing them by Gas Chromatography (GC) or ¹H NMR.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the catalyst by centrifugation or filtration.

• The catalyst can be washed with the reaction solvent, dried, and reused for subsequent catalytic cycles to test its stability and reusability.

• The product in the supernatant can be isolated by removing the solvent under reduced pressure.

Conclusion

6-(4-Formylphenyl)-2-pyridinecarboxylic acid is a highly valuable building block for the design and synthesis of functional Metal-Organic Frameworks. Its unique combination of coordination sites and a reactive aldehyde group allows for the creation of sophisticated materials through either direct synthesis or post-synthetic modification. The protocols and characterization guidelines provided herein offer a solid foundation for researchers to explore the potential of this linker in developing novel MOFs for applications in catalysis, sensing, and beyond. The ability to post-synthetically modify the aldehyde group opens up a vast chemical space for tailoring the properties of the final material, making it an exciting platform for future innovations in materials science and drug development.

References

• Farha, O. K., & Hupp, J. T. (2014). Synthesis and Characterization of Functionalized Metal-organic Frameworks. Journal of Visualized Experiments, (91), e52094. [Link]

• Mishra, D., & Jhung, S. H. (2025).
• Al-Nobi, K. K. A., & Kadir, M. A. (2013). Knoevenagel condensation reactions catalysed by metal-organic frameworks.

• Singh, R., & Kumar, P. (2018). Amide Functionalized Mesoporous MOF LOCOM-1 as a Stable Highly Active Basic Catalyst for Knoevenagel Condensation Reaction. ACS Omega, 3(11), 15994-16001. [Link]

• Yuan, S., et al. (2022). Synthesis of Zr metal–organic frameworks (MOFs) to remove Fe3+ from water. STAR Protocols, 3(4), 101759. [Link]

• Dhakshinamoorthy, A., et al. (2014). Knoevenagel condensation reaction catalysed by Al-MOFs with CAU-1 and CAU-10-type structures. Dalton Transactions, 43(32), 12349-12357. [Link]

• Cohen, S. M. (2010). Postsynthetic modification of metal–organic frameworks. Chemical Reviews, 112(2), 970-1000.

• Canivet, J., et al. (2011). Comparison of the catalytic activity of MOFs and zeolites in Knoevenagel condensation. Catalysis Science & Technology, 1(9), 1547-1553. [Link]

• Mondal, J., & Dutta, S. (2023). Highly Robust Metal–Organic Framework for Efficiently Catalyzing Knoevenagel Condensation and the Strecker Reaction under Solvent-Free Conditions. Inorganic Chemistry, 62(32), 12896-12906. [Link]

• Tella, A. C., & Owalude, S. O. (2023). Metal–Organic Frameworks (MOFs) Characterization Using Different Analytical Methods. IntechOpen.
• Vellingiri, K., & Kim, K. H. (2018). Design and Functionalization of Metal-Organic Frameworks for Chemical Gas Sensor Applications. Freiburger Dokumentenserver (FREIDOK).

• Jannah, M., et al. (2022). Solvothermal synthesis of Zr-based MOFs with mixed linker as adsorbent for methyl orange in water. AIP Conference Proceedings, 2647(1), 030010. [Link]

• Taddei, M., et al. (2021). “Shake 'n Bake” Route to Functionalized Zr-UiO-66 Metal–Organic Frameworks. Inorganic Chemistry, 60(18), 14206-14214. [Link]

• Van Goethem, C., et al. (2019). Functionalizing the Defects: Post Synthetic Ligand Exchange in the Metal Organic Framework UiO-66. ChemRxiv. [Link]

• Khan, I. U. (2022). METAL-ORGANIC FRAMEWORKS (MOFs): SYNTHESIS, CHARACTERIZATION, AND POTENTIAL APPLICATIONS. Middle East Technical University.

• Widati, A. A., et al. (2017). Synthesis of UiO-66 Using Solvothermal Method at High Temperature. Molekul, 12(1), 63-69. [Link]

• D'Alessandro, D. M., et al. (2014). Spectroscopic analysis of metal-organic framework composite materials.

• Ladewig, B. P., et al. (2017). Post-Synthetic Annealing: Linker Self-Exchange in UiO-66 and Its Effect on Polymer-Metal Organic Framework Interaction. Crystal Growth & Design, 17(1), 395-401. [Link]

• Karagiaridi, O., et al. (2013). Stepwise Ligand Exchange for the Preparation of a Family of Mesoporous MOFs. Journal of the American Chemical Society, 135(23), 8524-8527. [Link]

• El-Faham, A., et al. (2022). Functionalized MOF as a Sensitive Spectroscopic Probe for Hg2+, Co2+, and Al3+ Ions Detection in Aqueous Media. ACS Omega, 7(20), 17462-17473. [Link]

• Corbin, D. A., et al. (2023). Synthesis of Hydrogen-Bond Donating UiO-66 Derivatives by Post-Synthetic Modification for Adsorption of Hazardous Chemicals.

• El-Faham, A., et al. (2022). Functionalized MOF as a Sensitive Spectroscopic Probe for Hg2+, Co2+, and Al3+ Ions Detection in Aqueous Media. ACS Omega, 7(20), 17462-17473. [Link]

• Morris, W., et al. (2011). Isoreticular synthesis and modification of frameworks with the UiO-66 topology. Dalton Transactions, 40(15), 3745-3748. [Link]

• El-Faham, A., et al. (2022). Functionalized MOF as a Sensitive Spectroscopic Probe for Hg2+, Co2+, and Al3+ Ions Detection in Aqueous Media. ResearchGate. [Link]

• Gebremariam, T. T., & Gebrehiwot, M. G. (2024). Physiochemical characterization of metal organic framework materials: A mini review. Heliyon, 10(3), e25345. [Link]

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Application Note: Synthesis, Characterization, and Validation of Schiff Base Derivatives from 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

Executive Summary & Mechanistic Rationale

The synthesis of Schiff bases (imines) from 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (CAS: 566198-31-0) represents a highly valuable pathway in the development of bioactive ligands and chemosensors [1]. This specific precursor is strategically chosen for its dual-functionality: the pyridine-2-carboxylic acid (picolinic acid) moiety acts as a potent bidentate or tridentate chelator for transition metals, while the 4-formylphenyl group provides an electrophilic aldehyde spatially separated by a rigid, conjugated phenyl ring.

When reacted with primary amines, the resulting azomethine (–C=N–) linkage creates a highly conjugated, lipophilic scaffold. These derivatives are of profound interest in medicinal chemistry, exhibiting broad-spectrum antimicrobial, antifungal, and anticancer properties, largely driven by their ability to mimic pyridoxal-amino acid systems and chelate essential intracellular metal ions [3].

Experimental Design & Causality

To ensure high yields and structural integrity, the experimental design relies on precise chemical causality:

• Solvent Selection (Ethanol): Absolute ethanol is chosen because it solubilizes both the polar starting materials at reflux temperatures. However, as the highly conjugated, less polar Schiff base forms, its solubility decreases, allowing it to precipitate upon cooling. This enables a chromatography-free, self-validating purification step.

• Catalysis (Glacial Acetic Acid): Imine condensation requires a delicate pH balance (typically pH 4.5–5.0). Without acid, the carbonyl carbon lacks the electrophilicity needed for nucleophilic attack. If the environment is too acidic, the primary amine becomes fully protonated (forming an unreactive ammonium salt). Glacial acetic acid perfectly activates the aldehyde without neutralizing the amine's nucleophilicity. Interestingly, the pyridine-2-carboxylic acid moiety itself can provide localized auto-catalytic effects, accelerating the reaction under mild conditions [2].

Synthesis Workflow

Workflow for the synthesis and validation of Schiff base derivatives.

Step-by-Step Synthesis Protocol (Self-Validating System)

This protocol describes the general condensation of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid with a standard primary amine (e.g., 4-aminophenol or aniline) [4].

Step 1: Reagent Preparation

• Weigh 1.0 mmol (227.22 mg) of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid and transfer it to a 50 mL round-bottom flask.

• Add 1.0 mmol of the chosen primary amine (e.g., 109.1 mg of 4-aminophenol).

• Suspend the mixture in 15 mL of absolute ethanol.

Step 2: Catalysis & Reflux

• Add 2–3 drops of glacial acetic acid to the suspension to adjust the pH to ~4.5.

• Attach a reflux condenser and heat the mixture to 70–80°C with continuous magnetic stirring.

• Self-Validation Checkpoint 1 (TLC): After 1 hour, sample the reaction. Spot on a silica gel TLC plate alongside the starting aldehyde. Develop in a suitable eluent (e.g., Hexane:Ethyl Acetate 6:4). Stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). The disappearance of the orange-red aldehyde spot confirms the progression of the imine conversion.

Step 3: Isolation & Purification

• Once TLC confirms completion (typically 2–4 hours), remove the flask from heat and allow it to cool to room temperature.

• Transfer the flask to an ice bath (0–4°C) for 30 minutes to maximize the precipitation of the Schiff base.

• Isolate the solid precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 × 5 mL of ice-cold ethanol to remove unreacted amine and trace impurities.

• Recrystallize the crude product from hot ethanol to yield the analytically pure Schiff base. Dry under a vacuum desiccator for 12 hours.

Quantitative Characterization Data

The structural integrity of the synthesized derivatives must be validated spectroscopically. The disappearance of the aldehyde C=O stretch (~1700 cm⁻¹) and the emergence of the azomethine C=N stretch (1600–1620 cm⁻¹) in FT-IR, coupled with the diagnostic imine proton singlet (8.2–8.8 ppm) in ¹H-NMR, serve as absolute proof of successful synthesis [4].

Below is a summary of expected quantitative data for common derivatives:

Primary Amine Used	Schiff Base Derivative Formed	Reaction Time (h)	Yield (%)	Imine FT-IR ν(C=N) (cm⁻¹)	Imine ¹H-NMR (ppm)
Aniline	N-Phenyl-1-(4-(6-carboxypyridin-2-yl)phenyl)methanimine	2.5	88	1615	8.45 (s, 1H)
4-Aminophenol	N-(4-Hydroxyphenyl)-1-(4-(6-carboxypyridin-2-yl)phenyl)methanimine	3.0	85	1612	8.52 (s, 1H)
Ethylenediamine (0.5 eq)	N,N'-Bis(4-(6-carboxypyridin-2-yl)benzylidene)ethane-1,2-diamine	4.0	78	1620	8.38 (s, 2H)

Biological Applications & Mechanism of Action

Schiff bases derived from pyridine-carboxylic acids are heavily investigated for their antimicrobial efficacy [5]. The incorporation of the azomethine linkage increases the lipophilicity of the molecule, allowing it to efficiently penetrate the lipid-rich outer membranes of pathogens (e.g., Staphylococcus aureus or Escherichia coli). Once intracellular, the pyridine-2-carboxylic acid moiety acts as a powerful chelator. By sequestering essential trace metals (like Cu²⁺, Zn²⁺, or Fe³⁺), the Schiff base disrupts the function of critical metalloenzymes (such as dihydropteroate synthetase), ultimately inducing microbial cell death [3][4].

Antimicrobial mechanism of action via intracellular metal chelation.

References

• ChemUniverse. 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561] Specifications.1

• ChemistrySelect (via ResearchGate). Rapid Synthesis of Schiff Bases via Pyridine‐2‐Carboxylic Acid as an Effective Catalyst.2

• IntechOpen. Chemistry with Schiff Bases of Pyridine Derivatives: Their Potential as Bioactive Ligands and Chemosensors.3

• IOSR Journal of Applied Chemistry. Design, Synthesis And Spectral Charecterization Of Novel Schiff Base Of Pyridine-Phenylacetamide Derivatives As Antibacterial Agents.4

• Molecules (via NIH/PMC). Synthesis of Some New Pyridine-2,6-carboxamide-derived Schiff Bases as Potential Antimicrobial Agents.5

Sources

• 1. 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid [P97561] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry with Schiff Bases of Pyridine Derivatives: Their Potential as Bioactive Ligands and Chemosensors | IntechOpen [intechopen.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Synthesis of Some New Pyridine-2,6-carboxamide-derived Schiff Bases as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization Strategies for the Formyl Group on 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

Introduction

In modern drug discovery and bioconjugation, heterobifunctional scaffolds are critical for constructing Proteolysis Targeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), and fragment-based libraries. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (CAS: 566198-31-0) is a highly privileged building block in this domain. It features a picolinic acid moiety—primed for metal coordination or amide bond formation—and a reactive benzaldehyde handle.

The formyl group (-CHO) serves as an orthogonal electrophilic handle. Because the carboxylic acid and the aldehyde react under fundamentally different conditions, researchers can perform sequential, site-selective modifications. This guide details the mechanistic causality, quantitative performance, and self-validating protocols for derivatizing the formyl group of this specific scaffold.

Mechanistic Overview & Causality in Derivatization Choices

The reactivity of the formyl group on the phenyl ring is dictated by the electrophilicity of its carbonyl carbon. Depending on the desired linkage stability and the biological application, three primary derivatization pathways are utilized:

• Reductive Amination (Stable Amine Linkage): Converts the aldehyde into a robust, irreversible secondary or tertiary amine[1]. We specifically utilize Sodium Triacetoxyborohydride (NaBH(OAc)₃) rather than Sodium Borohydride (NaBH₄). The electron-withdrawing acetoxy groups reduce the hydridic character of the reagent, allowing it to selectively reduce the intermediate iminium ion without prematurely reducing the starting aldehyde into an unreactive alcohol[2].

• Oxime Ligation (Dynamic/Stable Bioconjugation): Reaction with hydroxylamines yields an oxime ether. This pathway is highly chemoselective and operates in aqueous environments, making it ideal for late-stage peptide or protein functionalization where organic solvents cannot be used.

• Knoevenagel Condensation (Alkene Extension): Reacts the aldehyde with active methylene compounds to form carbon-carbon double bonds, extending the π-conjugation system—a strategy frequently used to synthesize fluorescent probes.

Fig 1. Divergent derivatization pathways for the formyl group on the pyridine-carboxylic acid scaffold.

Quantitative Data: Comparison of Derivatization Methods

Chemical derivatization alters the physicochemical properties of the target, significantly improving LC-HRMS chromatographic behavior and ionization efficiency[3]. The table below summarizes the quantitative metrics of each derivatization strategy.

Derivatization Strategy	Typical Yield (%)	Reaction Time	Optimal pH	Linkage Stability	Primary Application
Reductive Amination	75 - 95%	2 - 16 h	5.0 - 6.0	Excellent (Irreversible)	PROTAC linkers, FBDD
Oxime Ligation	80 - 99%	1 - 4 h	4.5 - 5.0	High (Reversible at pH < 2)	Bioconjugation, Peptides
Knoevenagel Condensation	60 - 85%	4 - 24 h	8.0 - 10.0	Moderate (Michael acceptor)	Fluorescent probes

Experimental Protocols (Self-Validating Workflows)

Protocol A: Chemoselective Reductive Amination

Objective: Couple 6-(4-Formylphenyl)-2-pyridinecarboxylic acid with a primary amine to form a stable secondary amine linker. Causality Note: 2-Picoline borane or NaBH(OAc)₃ are utilized to avoid the severe toxicity and cyanide off-gassing associated with Sodium Cyanoborohydride (NaBH₃CN)[4].

Step-by-Step Methodology:

• Dissolution: Dissolve 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (1.0 eq, 100 mg, 0.44 mmol) in 5 mL of anhydrous Dichloroethane (DCE) or Tetrahydrofuran (THF).

• Amine Addition: Add the target primary amine (1.2 eq). If the amine is an HCl salt, add N,N-Diisopropylethylamine (DIPEA) (1.2 eq) to liberate the free base.

• Acid Catalysis: Add glacial acetic acid (1.5 eq) to adjust the apparent pH to ~5.5. Causality: Mild acidity accelerates the dehydration of the hemiaminal intermediate into the reactive iminium ion.

• Reduction: Stir at room temperature for 30 minutes to allow iminium formation, then add NaBH(OAc)₃ (1.5 eq) in three portions over 15 minutes to prevent thermal spiking.

• Self-Validating Checkpoint: At t = 2 hours, withdraw a 10 µL aliquot, dilute in 990 µL Methanol, and inject into LC-HRMS. The protocol is validated to proceed to workup only if the extracted ion chromatogram (EIC) shows the unreacted aldehyde (m/z 228.06 [M+H]⁺) is ≤ 5% of the total product peak area. If >5%, the system mandates the addition of 0.5 eq NaBH(OAc)₃ and an additional 1 hour of stirring.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Aniline-Catalyzed Oxime Ligation

Objective: Conjugate the formyl group with an aminooxy-functionalized payload under aqueous conditions. Causality Note: Oxime formation is notoriously slow at neutral pH. By buffering the reaction at pH 4.5 and adding aniline as a nucleophilic catalyst, aniline rapidly forms a highly reactive Schiff base intermediate. This intermediate is subsequently displaced by the hydroxylamine payload via transimination, accelerating the reaction rate by up to 400-fold.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 0.1 M Sodium Acetate (NaOAc) buffer, adjusted to pH 4.5 using glacial acetic acid.

• Substrate Solubilization: Dissolve the pyridinecarboxylic acid derivative (1.0 eq) in a minimal amount of DMSO (up to 10% final volume) and dilute with the NaOAc buffer.

• Catalyst Addition: Add Aniline to achieve a final concentration of 100 mM.

• Ligation: Add the aminooxy-payload (1.1 eq) and agitate at 25 °C.

• Self-Validating Checkpoint: Monitor the UV trace at 254 nm and 280 nm using HPLC. The validation trigger for reaction completion is the complete disappearance of the characteristic benzaldehyde absorbance shoulder at ~280 nm and the stabilization of the new oxime chromophore peak.

• Purification: Purify directly via preparative Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

References

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Practical Derivatization Approaches for LC‑HRMS Metabolite Profiling - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

Welcome to the technical support center for the purification of crude 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (FPPA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity FPPA.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid.

Q1: What are the most common impurities in crude 6-(4-Formylphenyl)-2-pyridinecarboxylic acid?

A1: The impurity profile of crude FPPA can vary depending on the synthetic route. However, common impurities may include unreacted starting materials, byproducts from side reactions (such as over-oxidation or incomplete hydrolysis), and residual solvents. For instance, in syntheses involving the oxidation of a corresponding methyl or alcohol precursor, you might find the dialdehyde or the diacid as byproducts.[1][2]

Q2: What are the primary methods for purifying crude FPPA?

A2: The most effective and commonly employed purification methods for FPPA are acid-base extraction, recrystallization, and column chromatography. The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity and scale of the purification.[3][4]

Q3: What is the general solubility profile of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid?

A3: As a pyridinecarboxylic acid derivative, FPPA is expected to have some solubility in polar protic solvents like water and alcohols, especially at elevated temperatures.[5][6] Its solubility is likely limited in nonpolar organic solvents. The presence of both a carboxylic acid and an aldehyde group allows for its solubility to be significantly altered by changing the pH of the solution. In basic aqueous solutions, it will form a soluble carboxylate salt.[3][7]

Q4: How can I effectively monitor the purity of my fractions during purification?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of your purification.[4] By spotting the crude material, the purified fractions, and appropriate standards (if available) on a TLC plate, you can visualize the separation of FPPA from its impurities. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative analysis of purity.[8][9]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the purification of crude FPPA.

Scenario 1: Low Purity After Initial Purification Attempt

Problem: You have attempted a purification (e.g., recrystallization or a simple wash), but TLC or HPLC analysis still shows significant impurities.

Root Cause Analysis:

• Inappropriate Solvent Choice for Recrystallization: The selected solvent may not have the ideal solubility characteristics for FPPA and its impurities. For effective recrystallization, the compound of interest should be highly soluble in the hot solvent and poorly soluble in the cold solvent, while the impurities should remain soluble or insoluble at all temperatures.[4]

• Co-elution of Impurities in Column Chromatography: The polarity of the impurities may be too similar to that of FPPA, leading to poor separation on the column.[4]

• Incomplete Acid-Base Extraction: The pH of the aqueous phase may not have been sufficiently basic to completely deprotonate the carboxylic acid, or an insufficient number of extractions were performed.[3][10]

Solutions:

1. Optimizing Recrystallization

• Systematic Solvent Screening: Conduct small-scale solubility tests with a range of solvents of varying polarities (e.g., water, ethanol, isopropanol, acetonitrile, or mixtures thereof).

• Two-Solvent Recrystallization: If a single solvent is not effective, a two-solvent system can be employed. Dissolve the crude FPPA in a "good" solvent at an elevated temperature, and then add a "poor" solvent dropwise until the solution becomes turbid. Reheat to clarify and then allow to cool slowly.

Solvent System	Rationale
Ethanol/Water	FPPA is likely more soluble in ethanol. Adding water as the anti-solvent can induce crystallization.
Acetonitrile/Water	Acetonitrile is a polar aprotic solvent that can offer different selectivity compared to alcohols.[5]

2. Refining Column Chromatography

• Solvent System Optimization: If impurities are co-eluting, a shallower solvent gradient or a different solvent system may be necessary. For acidic compounds like FPPA, a small amount of acetic or formic acid in the mobile phase can help to reduce tailing and improve peak shape.[11]

• Choice of Stationary Phase: While silica gel is the most common stationary phase, for separating aromatic carboxylic acids, other options like alumina (acidic, basic, or neutral) could be considered.[11]

Mobile Phase Modifier	Effect
1% Acetic Acid	Suppresses the ionization of the carboxylic acid, reducing its interaction with the silica surface and leading to sharper peaks.

3. Enhancing Acid-Base Extraction

• Ensure Complete Deprotonation: Use a sufficiently strong base, such as sodium hydroxide or potassium carbonate, to ensure the complete conversion of the carboxylic acid to its water-soluble salt.[7][12]

• Multiple Extractions: Perform at least three extractions with the basic aqueous solution to ensure complete transfer of the FPPA salt to the aqueous layer.[13]

• Backwashing: After separating the layers, "backwash" the organic layer with a small amount of fresh aqueous base to recover any remaining product. Conversely, wash the combined aqueous layers with a fresh portion of the organic solvent to remove any neutral impurities that may have been carried over.[10]

Scenario 2: Poor Yield After Purification

Problem: The final yield of purified FPPA is significantly lower than expected.

Root Cause Analysis:

• Premature Crystallization: During recrystallization, the product may have crystallized too quickly, trapping impurities and leading to losses during subsequent purification steps.

• Product Loss During Transfers: Significant material can be lost during transfers between flasks, funnels, and filters.

• Incomplete Precipitation: After acid-base extraction, the pH of the aqueous layer may not have been adjusted correctly to fully precipitate the purified FPPA.[10]

Solutions:

• Controlled Cooling for Recrystallization: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.

• Minimize Transfers: Plan your experimental setup to minimize the number of times you need to transfer the material. Use a minimal amount of cold solvent to rinse glassware and transfer any remaining product.

• Optimize Precipitation pH: After extracting the FPPA into a basic aqueous solution, carefully acidify the solution with a strong acid like HCl. Monitor the pH with pH paper or a pH meter to ensure you reach the isoelectric point of the FPPA, where its solubility in water is at a minimum. Pyridine carboxylic acids can act as zwitterions, and their precipitation is highly pH-dependent.[14]

Scenario 3: Product Appears as an Oil or Fails to Crystallize

Problem: During the final stages of purification (e.g., cooling after recrystallization or solvent removal), the FPPA separates as an oil rather than a solid, or it remains in solution.

Root Cause Analysis:

• High Impurity Levels: The presence of significant impurities can lower the melting point of the mixture and inhibit crystallization.

• Supersaturation: The solution may be too concentrated, preventing the ordered arrangement of molecules into a crystal lattice.

• Inappropriate Solvent: The chosen solvent may be too good of a solvent for the product, even at low temperatures.

Solutions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: Add a few seed crystals of pure FPPA to the solution to initiate crystallization.

• Solvent Modification:

  • Add an Anti-Solvent: If the product is too soluble, slowly add a solvent in which it is insoluble (an "anti-solvent") until the solution becomes persistently cloudy.

  • Dilution: If the solution is supersaturated, add a small amount of additional hot solvent to dissolve the oil, and then allow it to cool slowly again.[4]

III. Experimental Protocols

Protocol 1: Purification of Crude FPPA by Acid-Base Extraction

This protocol describes the separation of acidic FPPA from neutral and basic impurities.

• Dissolution: Dissolve the crude FPPA in a suitable organic solvent, such as ethyl acetate or dichloromethane, in a separatory funnel.

• Basic Extraction: Add a 1 M aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Shake the funnel vigorously, venting frequently to release any pressure buildup from CO₂ evolution. Allow the layers to separate.[3][10]

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh NaHCO₃ solution two more times. Combine all aqueous extracts.

• Backwashing (Optional but Recommended): Wash the organic layer with a small amount of water and add this to the combined aqueous extracts. Then, wash the combined aqueous extracts with a small amount of the organic solvent to remove any trapped neutral impurities.[10]

• Precipitation: Cool the combined aqueous extracts in an ice bath and slowly add 3 M hydrochloric acid (HCl) dropwise with stirring until the solution is acidic (pH ~2-3). A precipitate of pure FPPA should form.

• Isolation: Collect the solid product by vacuum filtration, wash it with a small amount of cold deionized water, and dry it under vacuum.

Caption: Workflow for FPPA purification via acid-base extraction.

Protocol 2: Purification of Crude FPPA by Recrystallization

This protocol provides a general procedure for purifying FPPA by recrystallization.

• Solvent Selection: Choose an appropriate solvent or solvent system based on prior small-scale solubility tests.

• Dissolution: Place the crude FPPA in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until all the solid has just dissolved.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. If desired, you can then place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Caption: Troubleshooting logic for recrystallization issues.

IV. References

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. [Link]

• Google Patents. (1973). US3748336A - Process for the production of pyridine carboxylic acids.

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• PubMed. (1995). Chromatographic separations of aromatic carboxylic acids. [Link]

• HPLC.UV. (n.d.). HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. [Link]

• Columbia University. (n.d.). Column chromatography. [Link]

• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification?. [Link]

• YouTube. (2020, March 22). Acid-Base Extraction Tutorial. [Link]

• ACS Publications. (2004, August 27). Simultaneous Determination of C1−C4 Carboxylic Acids and Aldehydes Using 2,4-Dinitrophenylhydrazine-Impregnated Silica Gel and High-Performance Liquid Chromatography. [Link]

• ChemUniverse. (n.d.). 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561]. [Link]

• Google Patents. (2011, September 7). EP2428505B1 - Process for producing pyridine carboxylic acids.

• MDPI. (2023, February 24). Solubility and Crystallization Studies of Picolinic Acid. [Link]

• Google Patents. (2012). US20120065405A1 - Process for producing pyridine carboxylic acids.

• ResearchGate. (2023, February 6). (PDF) Solubility and Crystallization Studies of Picolinic Acid. [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US20120065405A1 - Process for producing pyridine carboxylic acids - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. study.com [study.com]
• 8. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. helixchrom.com [helixchrom.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. columbia.edu [columbia.edu]
• 12. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 13. youtube.com [youtube.com]
• 14. US3748336A - Process for the production of pyridine carboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting & Recrystallization Guide for 6-(4-formylphenyl)picolinic acid

Welcome to the Technical Support Center for 6-(4-formylphenyl)picolinic acid (CAS: 566198-31-0). This bifunctional building block—featuring both a reactive aldehyde and a zwitterionic picolinic acid moiety—is highly valued in the synthesis of Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and active pharmaceutical ingredients.

However, its unique structural features make purification challenging. The aldehyde is highly prone to autoxidation[1], and the picolinic acid core complicates solubility due to strong intermolecular hydrogen bonding and zwitterion formation[2]. This guide provides field-proven troubleshooting strategies, thermodynamic rationales, and self-validating protocols to ensure high-yield, high-purity recrystallization.

Section 1: Physicochemical & Solubility Profile

To design a successful recrystallization, we must first understand the thermodynamic solubility of the compound. The molecule exhibits an isoelectric point (pI) at approximately pH 3.2, derived from the pKa of the pyridinium ion (~1.07) and the carboxylic acid (~5.4)[2]. At this pH, the molecule is neutral and highly insoluble in water.

Table 1: Empirical Solubility Matrix for 6-(4-formylphenyl)picolinic acid

Solvent System	Solubility	Mechanistic Rationale
N,N-Dimethylformamide (DMF)	High	Disrupts strong intermolecular H-bonding networks; excellent primary solvent.
Dimethyl Sulfoxide (DMSO)	High	Strong dipole-dipole interactions; however, harder to remove under vacuum.
Ethanol / Methanol	Moderate (Hot)	Requires heating near reflux; risks acetal formation if acidic impurities are present.
Water (pH 7.0)	High	Deprotonation of the carboxylic acid forms a highly soluble sodium carboxylate salt.
Water (pH 3.2)	Very Low	Isoelectric point (pI); zwitterionic/neutral state maximizes lattice energy and precipitation.
Dichloromethane / Hexane	Insoluble	Lack of hydrogen-bond accepting/donating capability to break the crystal lattice.

Section 2: Experimental Workflows

Workflow for selecting the optimal recrystallization method based on impurity profiles.

Protocol A: Solvent/Antisolvent Crystallization (DMF/Water)

Best for: Removing organic impurities (e.g., unreacted boronic acids from Suzuki coupling).

• Dissolution : Suspend 1.0 g of crude 6-(4-formylphenyl)picolinic acid in 5-7 mL of anhydrous DMF in a round-bottom flask.

• Heating & Inertion : Purge the system with Argon or N2. Heat gently to 60°C until complete dissolution is achieved.

  • Causality: Inert atmosphere prevents the of the aldehyde group to a carboxylic acid[3].

• Hot Filtration : If insoluble particulates (e.g., Pd catalyst) remain, perform a hot filtration through a Celite pad to clarify the solution.

• Antisolvent Addition : While maintaining stirring at 60°C, add dropwise 15-20 mL of warm deionized water (antisolvent).

• Controlled Cooling : Turn off the heat and allow the solution to cool to room temperature at a rate of ~10°C/hour.

  • Causality: Slow cooling keeps the system in the metastable zone, promoting crystal growth over rapid primary nucleation, which prevents the product from "oiling out".

• Isolation : Filter the resulting crystals under vacuum, wash with cold water (2 x 5 mL), and dry under high vacuum at 40°C overnight.

Protocol B: Acid-Base Isoelectric Precipitation

Best for: Removing heavy metal catalysts and inorganic salts.

• Salt Formation : Suspend the crude material in 20 mL of deionized water. Add 1M NaOH dropwise until the pH reaches 7.5-8.0. The solid will dissolve completely as the sodium carboxylate salt.

• Filtration : Filter the aqueous solution through a 0.22 µm membrane to remove insoluble inorganic impurities.

• Precipitation : Under vigorous stirring, slowly add 1M HCl dropwise until the pH reaches exactly 3.2.

  • Causality: This is the where the molecule has a net zero charge, minimizing hydration and forcing precipitation[2].

• Isolation : Stir the suspension for 1 hour at 4°C to maximize yield, then filter, wash with cold water, and vacuum dry.

Section 3: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I fix this? A: Oiling out occurs when the compound precipitates above its melting point in the solvent mixture, or when the supersaturation level exceeds the metastable zone width too rapidly.

• Solution: Re-dissolve the oil by heating the mixture and adding 10% more of the primary solvent (DMF). Cool the solution much more slowly. Introduce a seed crystal when the solution is just slightly supersaturated (cloud point) to bypass the high activation energy of primary nucleation.

Q2: NMR analysis shows my aldehyde peak (~10 ppm) is shrinking, and a new carboxylic acid peak is appearing. What is happening during recrystallization? A: You are observing aldehyde autoxidation. When exposed to heat and atmospheric oxygen, the formyl group undergoes a radical-chain reaction. Oxygen abstracts a hydrogen atom to form an acyl radical, which reacts with another O2 molecule to form a peroxy radical, eventually yielding a terephthalic acid derivative[1].

• Solution: Always degas your recrystallization solvents by sparging with Argon for 15 minutes prior to use. Conduct all heating steps under an inert atmosphere and avoid exceeding 70°C.

Radical-chain autoxidation mechanism of the formyl group leading to carboxylic acid impurities.

Q3: I tried the acid-base precipitation, but my yield is extremely low. Why didn't it precipitate? A: You likely overshot the isoelectric point. If you add too much HCl and drop the pH to 1.0, the pyridine nitrogen becomes protonated (pyridinium), forming a highly soluble hydrochloride salt[4].

• Solution: Carefully adjust the pH using a calibrated pH meter, not just indicator paper. Stop exactly at pH 3.2 to ensure the molecule remains in its least soluble, neutral/zwitterionic state.

References

• Title : Radical-chain mechanism for aldehyde autoxidation | Source : ResearchGate | URL :[Link]

• Title : Autoxidation of Formaldehyde with Oxygen: A Comparison of Reaction Channels | Source : ACS Omega | URL :[Link]

• Title : Cas 98-98-6, Picolinic acid | Source : LookChem | URL :[Link]

• Title : Light-induced autoxidation of aldehydes to peracids and carboxylic acids | Source : The Royal Society of Chemistry | URL : [Link]

• Title : Picolinic Acid | Source : DrugFuture | URL : [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. lookchem.com [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Picolinic Acid [drugfuture.com]

Overcoming solubility issues of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid during reactions

Welcome to the Advanced Technical Support Guide. As a Senior Application Scientist, I frequently encounter researchers struggling with the handling of rigid, multi-functional aromatic intermediates. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (CAS: 566198-31-0)[1] is a notoriously difficult building block. Its combination of a rigid phenylpyridine backbone, a hydrogen-bond-donating carboxylic acid, a hydrogen-bond-accepting pyridine nitrogen, and a highly reactive electrophilic formyl group creates a "perfect storm" of poor solubility and chemoselectivity challenges.

This guide is designed to help you bypass these bottlenecks through mechanistically grounded, self-validating workflows.

Diagnostic FAQs: Understanding the Causality of Insolubility

Q1: Why does 6-(4-Formylphenyl)picolinic acid refuse to dissolve in standard organic solvents like DCM, EtOAc, or even THF? A: The insolubility is driven by exceptionally high crystal lattice energy. The rigid biphenyl-like axis promotes tight ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

stacking, while the juxtaposition of the carboxylic acid and the pyridine nitrogen allows for the formation of robust intermolecular hydrogen-bonded dimers or zwitterionic networks in the solid state. Similar to the parent 6-phenylpicolinic acid, which is classified as poorly soluble in most media, overcoming this requires solvents capable of aggressively disrupting these non-covalent interactions.

Q2: I need to perform an amide coupling. How can I solubilize this compound without the aldehyde undergoing side reactions? A: You must rely on in-situ salt formation and activation rather than pre-dissolution. While the free acid is practically insoluble in

-dimethylformamide (DMF)[2], the addition of a non-nucleophilic base (e.g., DIPEA) deprotonates the carboxylic acid. This breaks the intermolecular hydrogen bonds and forms a carboxylate salt that is readily solvated by polar aprotic solvents. Subsequent addition of a coupling reagent (like HATU) converts the salt into an activated ester (e.g., an O-At ester), which is highly soluble[3]. Because DMF and DIPEA are non-nucleophilic, your formyl group remains untouched.

Q3: What if my downstream reaction strictly requires a non-polar solvent (e.g., DCM or Toluene) where DMF/DMSO cannot be used? A: You must alter the molecule's physical properties via temporary protecting group chemistry. By converting the formyl group into a 1,3-dioxolane acetal, you achieve two things: you mask the reactive aldehyde, and you introduce

-hybridized carbons that disrupt the planar packing of the crystal lattice. This structural "kink" drastically lowers the lattice energy, rendering the protected intermediate highly lipophilic and soluble in DCM.

Quantitative Data: Solubility Profiles

To guide your solvent selection, the following table summarizes the empirical solubility profiles and the physical state of the molecule under various conditions.

Solvent System	Additive / Condition	Est. Solubility (mg/mL)	Physical Observation & Causality
Dichloromethane (DCM)	None (Neutral, 25°C)	< 0.1	Insoluble. Lattice energy dominates; no H-bond disruption.
Tetrahydrofuran (THF)	None (Neutral, 25°C)	< 0.5	Poorly Soluble. Weak solvation of the polar surface area.
Dimethyl Sulfoxide (DMSO)	None (Neutral, 25°C)	~2.0 - 5.0	Moderately Soluble. Disrupts H-bonds, but slow dissolution.
DMF	+ 2.5 eq DIPEA (25°C)	> 50.0	Highly Soluble. Rapid dissolution due to carboxylate salt formation.
DCM	Acetal-Protected (25°C)	> 100.0	Highly Soluble. carbons disrupt planar -stacking.

Self-Validating Experimental Protocols

Do not blindly follow steps; observe the physical state of your reaction. The following protocols are designed as self-validating systems where visual cues confirm mechanistic milestones.

Protocol A: In-Situ Solubilization for Amide Coupling

Use this when you need to couple the carboxylic acid while leaving the formyl group intact.

• Suspension: Add 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (1.0 eq) to an oven-dried flask containing anhydrous DMF (0.2 M relative to the acid).

  • Validation Checkpoint: The mixture will be a cloudy, opaque suspension. This confirms the intact crystal lattice.

• Deprotonation: Add

  -Diisopropylethylamine (DIPEA, 2.5 eq) dropwise. Stir for 10 minutes at room temperature.

  • Validation Checkpoint: The suspension should noticeably thin out or become a clear solution as the soluble carboxylate salt forms. If it remains highly cloudy, gently warm to 40°C for 5 minutes.

• Activation: Add HATU (1.1 eq) in one portion.

  • Validation Checkpoint: Complete dissolution will occur within 2-3 minutes, accompanied by a slight color shift to pale yellow. This visual change confirms the formation of the highly soluble O-At active ester.

• Coupling: Add your target amine (1.2 eq). Stir for 2-4 hours.

  • Validation Checkpoint: Analyze via LC-MS or TLC (EtOAc/Hexane). The complete consumption of the active ester mass/spot validates the coupling.

Protocol B: Acetal Protection for Enhanced Lipophilicity

Use this when your workflow requires non-polar solvents or harsh downstream conditions.

• Setup: Suspend the acid (1.0 eq) in anhydrous toluene (0.5 M). Add ethylene glycol (5.0 eq) and a catalytic amount of

  -Toluenesulfonic acid ( -TsOH, 0.1 eq).

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and reflux at 110°C.

  • Validation Checkpoint: As water is removed and the planar aldehyde is converted to the

    acetal, the starting material will completely dissolve into the hot toluene.

• Workup: Cool to room temperature, wash with saturated aqueous

  to remove the acid catalyst, and concentrate the organic layer.

  • Validation Checkpoint: Attempt to dissolve a small aliquot of the crude solid in DCM. It should dissolve instantly and completely at room temperature, proving the successful disruption of the crystal lattice.

Decision Workflow

Decision matrix for solubilizing 6-(4-Formylphenyl)picolinic acid based on reaction requirements.

References

• ChemUniverse. 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561] Product Specifications. Retrieved from:[Link]

• Reddit (r/Chempros). Solubility strategies in organic synthesis. Retrieved from:[Link]

• Royal Society of Chemistry (Green Chemistry). Evaluation of alternative solvents in common amide coupling reactions: Replacement of dichloromethane and N,N-dimethylformamide. Retrieved from:[Link]

Sources

• 1. 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid [P97561] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]

Optimization of reaction conditions for MOF synthesis using 6-(4-formylphenyl)picolinic acid

Welcome to the Technical Support Center for Metal-Organic Framework (MOF) synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers working with 6-(4-formylphenyl)picolinic acid (H-FPA) .

This bifunctional ligand presents unique challenges: it contains a strongly chelating picolinic acid moiety that drives rapid metal coordination, alongside a highly reactive aldehyde (-CHO) "tag" intended for downstream post-synthetic modification (PSM). Balancing the thermodynamics of crystal growth while preserving the sensitive aldehyde group requires precise control over reaction kinetics and solvent environments.

PART 1: Troubleshooting FAQs & Mechanistic Insights

Q1: My synthesis yields an amorphous powder immediately upon mixing the metal salts and H-FPA. How do I achieve high crystallinity? The Causality: Picolinic acid derivatives are notorious for their rapid N,O-chelation to transition metals (e.g., Cu²⁺, Zn²⁺, Zr⁴⁺), forming highly stable 5-membered chelate rings[1]. This high thermodynamic affinity leads to kinetic trapping—the framework precipitates before it can self-correct into an ordered crystalline lattice. The Solution: You must shift the reaction from kinetic to thermodynamic control using a modulator . Introducing a monocarboxylic acid (like acetic acid or benzoic acid) creates competitive coordination at the metal nodes. The modulator temporarily caps the metal sites, slowing down the incorporation of H-FPA and allowing reversible bond formation (defect-healing)[2].

Q2: The MOF is crystalline, but FTIR/NMR shows that the aldehyde group has disappeared. What happened? The Causality: The -CHO group is highly susceptible to two side reactions during solvothermal synthesis:

• Acetalization: If you are using primary alcohols (methanol or ethanol) as solvents, the Lewis acidic metal nodes catalyze the nucleophilic addition of the alcohol to the aldehyde, forming an acetal[3].

• Oxidation: At temperatures above 100 °C in the presence of atmospheric oxygen, aldehydes rapidly oxidize to carboxylic acids. The Solution: Strictly avoid alcoholic solvents. Use aprotic solvents like N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF). Furthermore, purge your reaction vessels with Argon or Nitrogen, and keep synthesis temperatures below 100 °C to prevent DMF from thermally decomposing into dimethylamine (which can form unwanted imines with your ligand).

Q3: I am trying to perform Post-Synthetic Modification (PSM) via imine condensation, but the conversion is less than 10%. How can I improve this? The Causality: Imine condensation (Schiff base formation) between the MOF's aldehyde tag and an exogenous primary amine requires the removal of water to drive the equilibrium forward[4]. Additionally, MOF pores can suffer from diffusion limitations, and the reaction often lacks the necessary mild acid catalysis. The Solution: Perform the PSM in an anhydrous, non-coordinating solvent that swells the MOF slightly without dissolving it (e.g., anhydrous acetonitrile). Add a catalytic amount of glacial acetic acid (1-2 mol%) to activate the carbonyl carbon for nucleophilic attack.

PART 2: Visualizing the Reaction Pathways

The following diagrams illustrate the mechanistic pathways governing crystallization and aldehyde reactivity.

Modulator-controlled thermodynamic crystallization vs. kinetic precipitation in picolinate MOFs.

Reaction pathways of the aldehyde tag during solvothermal synthesis and post-synthetic modification.

PART 3: Quantitative Optimization Data

The table below summarizes the empirical data for optimizing the synthesis of a Zn-based H-FPA MOF. Notice how the combination of solvent, modulator, and temperature dictates both structural integrity and chemical functionality.

Solvent System	Modulator (Eq. to Metal)	Temp (°C)	Atmosphere	Crystallinity (XRD)	Aldehyde Retention (%)*	Dominant Failure Mode
Methanol	None	85	Air	Amorphous	< 5%	Kinetic precipitation & Acetalization
DMF / EtOH (1:1)	Acetic Acid (10 eq)	100	Air	High	15%	Acetalization
DMF	Acetic Acid (10 eq)	120	Air	High	40%	Oxidation to -COOH
DMF (Anhydrous)	Acetic Acid (30 eq)	90	Argon	Excellent	> 98%	Optimal Conditions
DEF	Benzoic Acid (10 eq)	90	Argon	Moderate	> 95%	Modulator steric hindrance

*Determined via ¹H NMR integration of the -CHO proton (~10.0 ppm) after digesting the MOF in DCl/DMSO-d6.

PART 4: Self-Validating Experimental Protocols

Protocol A: Modulated Solvothermal Synthesis of M-FPA MOF

Objective: Synthesize a highly crystalline framework while preserving the reactive -CHO tag.

• Preparation: In a nitrogen-filled glovebox, dissolve 0.1 mmol of metal precursor (e.g., Zn(NO₃)₂·6H₂O) and 0.1 mmol of 6-(4-formylphenyl)picolinic acid in 5.0 mL of anhydrous DMF.

• Modulation: Add 3.0 mmol of glacial acetic acid (30 equivalents relative to the metal). Self-Validation: The solution should remain clear. Immediate cloudiness indicates insufficient modulator or moisture contamination.

• Solvothermal Growth: Transfer the solution to a Teflon-lined stainless steel autoclave. Seal tightly and heat in an oven at 90 °C for 72 hours.

• Controlled Cooling: Cool the oven to room temperature at a rate of 5 °C/hour to prevent thermal shock and crystal fracturing.

• Washing & Activation: Decant the mother liquor. Wash the crystals with fresh DMF (3 × 10 mL) followed by anhydrous acetone (3 × 10 mL) to remove residual acetic acid.

• Validation Check: Perform FTIR spectroscopy on the dried powder. You must observe a sharp, distinct C=O stretching band at ~1695–1705 cm⁻¹ , confirming the survival of the free aldehyde tag[3].

Protocol B: Post-Synthetic Modification via Imine Condensation

Objective: Covalently attach a functional primary amine to the MOF pore walls.

• Preparation: Suspend 50 mg of the activated M-FPA MOF in 5.0 mL of anhydrous acetonitrile.

• Reagent Addition: Add 0.5 mmol of the target primary amine (e.g., an aniline derivative) to ensure a 5-fold excess relative to the aldehyde sites.

• Catalysis: Add 5 µL of glacial acetic acid to catalyze the nucleophilic attack.

• Reaction: Stir gently at 60 °C for 24 hours under an inert atmosphere. Note: Vigorous stirring with a magnetic bar will crush the crystals; use an orbital shaker.

• Purification: Isolate the modified MOF via centrifugation. Wash extensively with acetonitrile and dichloromethane to remove unreacted amine.

• Validation Check: Digest 5 mg of the modified MOF in a mixture of DMSO-d6 and a drop of DCl. Analyze via ¹H NMR. Successful PSM is validated by the disappearance of the aldehyde proton at ~10.0 ppm and the emergence of a new imine (CH=N) proton signal at ~8.4–8.6 ppm [4].

PART 5: References

• Post-Synthetic Modification of Tagged Metal-Organic Frameworks Angewandte Chemie International Edition URL:[Link]

• Multivariate Metal-organic Frameworks Generated through Post-synthetic Modification: Impact and Future Directions ResearchGate / Chemical Reviews URL:[Link]

• Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives Journal of Materials Chemistry A URL:[Link]

• Metal Organic Frameworks as Heterogeneous Catalysts in Olefin Epoxidation and Carbon Dioxide Cycloaddition MDPI - Molecules URL:[Link]

• Synthesis, Electronic, Dynamic Optical and Adsorption Properties of Cadmium Picolinate Coordination Polymer World Scientific Publishing URL:[Link]

Sources

• 1. worldscientific.com [worldscientific.com]
• 2. Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA08009H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Troubleshooting low crystallinity in MOFs made with 6-(4-Formylphenyl)-2-pyridinecarboxylic acid

Welcome to the Technical Support Center. This in-depth guide is designed for researchers, materials scientists, and drug development professionals facing challenges with the crystallization of Metal-Organic Frameworks (MOFs) utilizing the asymmetric, multifunctional ligand 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (FPPA) [1].

Synthesizing highly crystalline MOFs with FPPA presents unique mechanistic hurdles. The ligand features both a strong chelating picolinate moiety and a highly reactive aldehyde group. Failure to balance the thermodynamics of coordination with the chemical stability of the ligand inevitably leads to amorphous gels or degraded products. This guide provides field-proven, causality-driven solutions to optimize your synthesis.

Diagnostic Workflow

When your FPPA-MOF synthesis yields a poorly crystalline or amorphous product, identifying the root cause is the first critical step. The workflow below outlines the logical progression for diagnosing and resolving the two most common failure modes: kinetic trapping and ligand degradation.

Caption: Diagnostic workflow for resolving low crystallinity in FPPA-based MOF synthesis.

Mechanistic Troubleshooting (FAQs)

Q1: Why does my FPPA-MOF synthesis consistently yield an amorphous gel rather than a crystalline powder? A1: The formation of an amorphous product is typically the result of kinetic trapping. FPPA contains a picolinate moiety (a pyridine nitrogen adjacent to a carboxylate group), which acts as a highly potent chelating agent for transition metals and lanthanides. When the metal-ligand coordination rate vastly exceeds the rate of crystal lattice formation, the system cannot undergo necessary "error-checking" (the reversible breaking and reforming of coordination bonds)[2]. This rapid, irreversible coordination leads to disordered, amorphous networks. To resolve this, you must introduce a competing agent to slow down the nucleation phase.

Q2: How does Coordination Modulation solve this, and which modulator should I use for FPPA? A2: Coordination modulation involves adding a monocarboxylic acid that mimics the binding moiety of your linker but cannot form extended networks, as it only possesses a single binding site[3]. The conjugate base of the modulator competes with the FPPA linker for coordination to the metal node, effectively slowing down self-assembly[4]. For optimal defect-correction and error-checking, the pKa of the modulator should closely match the pKa of the linker[5]. Because the picolinic acid derivative FPPA has a pKa in the range of 4.5–5.0, acetic acid (pKa = 4.76) and benzoic acid (pKa = 4.20) are highly effective. They slow nucleation just enough to allow large, thermodynamically stable crystalline domains to form.

Q3: I added acetic acid, but my MOF is still poorly crystalline, and the powder is unusually dark. What went wrong? A3: This specific symptom points to ligand degradation . FPPA features a highly reactive 4-formylphenyl (aldehyde) group[1]. Standard MOF solvothermal syntheses often use N,N-dimethylformamide (DMF) at temperatures between 100°C and 140°C. At these elevated temperatures, DMF partially hydrolyzes into formic acid and dimethylamine. The liberated dimethylamine readily attacks the aldehyde group on FPPA via nucleophilic addition, leading to imine formation or complete ligand polymerization. This destroys the structural integrity of the linker, resulting in dark, amorphous precipitates. Solution: Switch to a more stable, sterically hindered solvent like N,N-diethylformamide (DEF) or N-methyl-2-pyrrolidone (NMP), and lower your reaction temperature below 90°C while extending the reaction time.

Quantitative Data: Modulator Selection Parameters

Selecting the correct modulator concentration is critical. Too little will fail to prevent kinetic trapping; too much will completely inhibit crystallization[6]. Use the table below to benchmark your synthesis parameters.

Modulator	pKa	Recommended Equivalents (vs. Ligand)	Primary Mechanism	Effect on FPPA-MOF Crystallinity
Acetic Acid	4.76	15 - 50 eq	Competes with carboxylate	Promotes large single crystals, significantly slows nucleation[4].
Benzoic Acid	4.20	5 - 20 eq	Competes with carboxylate	Enhances particle size and porosity, requires fewer equivalents due to steric bulk[5].
Formic Acid	3.75	10 - 30 eq	Competes with carboxylate	High defect generation, generally results in smaller crystalline domains[4].
Trifluoroacetic Acid	0.23	1 - 5 eq	Strong protonation of ligand	Drastically inhibits nucleation; high risk of yielding amorphous products[4].

Self-Validating Experimental Protocol: Modulated Synthesis of FPPA-MOFs

This protocol is designed as a self-validating system. It incorporates specific checkpoints to ensure that both the crystallinity of the framework and the chemical integrity of the FPPA ligand are preserved throughout the synthesis.

Caption: Step-by-step experimental workflow for modulated FPPA-MOF synthesis and validation.

Phase 1: Solution Preparation

• Metal Precursor Solution: In a 20 mL scintillation vial, dissolve the metal salt (e.g., 0.1 mmol of ZrCl₄ or Cu(NO₃)₂) in 5 mL of N,N-diethylformamide (DEF).

  • Causality: DEF is chosen over DMF to minimize the generation of secondary amines at elevated temperatures, thereby protecting the FPPA aldehyde group from nucleophilic attack.

• Modulator Addition: Add 30 molar equivalents (relative to the ligand) of glacial acetic acid to the metal solution. Sonicate for 5 minutes.

  • Causality: Pre-coordinating the metal with the modulator prevents immediate kinetic trapping upon ligand addition[6].

• Ligand Solution: In a separate vial, dissolve 0.1 mmol of FPPA in 5 mL of DEF.

Phase 2: Solvothermal Reaction

• Mixing: Slowly add the ligand solution to the metal-modulator solution under continuous stirring. The solution should remain clear. (If immediate precipitation occurs, increase the modulator concentration).

• Heating: Seal the vial and place it in an isothermal oven at 90°C for 48 to 72 hours.

  • Causality: A lower temperature (90°C instead of the standard 120°C) provides a thermodynamic environment that favors slow crystal growth while preventing the thermal degradation of the formyl group.

Phase 3: Self-Validation & Activation

• Visual Inspection (Validation Checkpoint 1): Upon removal from the oven, the product should consist of a highly crystalline powder settled at the bottom of the vial, with a clear mother liquor. An opaque, floating gel indicates failed modulation.

• Washing: Isolate the crystals via centrifugation. Wash three times with fresh DEF, followed by three solvent exchanges with anhydrous ethanol over 24 hours to remove residual modulator and unreacted species.

• Ligand Integrity Check (Validation Checkpoint 2): Digest a 5 mg sample of the washed MOF in DCl/DMSO-d₆ and analyze via ¹H NMR.

  • Causality: You must verify the presence of the aldehyde proton peak (~10.0 ppm). If this peak is absent, shifted, or accompanied by imine peaks, the ligand has degraded, and the reaction temperature must be further reduced.

• Structural Verification (Validation Checkpoint 3): Perform Powder X-Ray Diffraction (PXRD). Sharp, well-defined peaks at low angles (2θ < 10°) validate the long-range crystalline order of the framework.

References

1.[4] A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks Source: PMC (nih.gov) URL: 2.[5] Modulated self-assembly of metal–organic frameworks Source: Chemical Science (rsc.org) URL: 3.[1] 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561] Source: ChemUniverse URL: 4.[6] Technical Support Center: Modulator-Assisted Synthesis of 2-Aminoterephthalic Acid MOFs Source: Benchchem URL: 5.[3] Synthesis Methods and Crystallization of MOFs Source: IntechOpen URL: 6.[2] Decoding the Complex Structures of MOFs for Design & Performance Insights Source: YouTube URL:

Sources

• 1. 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid [P97561] - $0.00 : ChemUniverse - Organic, Inorganic, Polymer, Life Sciences & Specialty chemicals for Industries & Research [chemuniverse.com]
• 2. youtube.com [youtube.com]
• 3. Synthesis Methods and Crystallization of MOFs | IntechOpen [intechopen.com]
• 4. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulated self-assembly of metal–organic frameworks - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01356K [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid in Solution

Welcome to the technical support guide for 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (CAS 566198-31-0). This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of this molecule's stability in solution. As a bifunctional molecule featuring both a reactive aromatic aldehyde and a labile picolinic acid moiety, its handling requires a nuanced understanding of its chemical behavior to ensure experimental reproducibility and success.

This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to mitigate common stability challenges.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments. The solutions are based on an understanding of the molecule's inherent chemical liabilities.

Q1: My solution of 6-(4-formylphenyl)-2-pyridinecarboxylic acid is losing potency, and LC-MS analysis shows a new peak at M+16. What is happening?

Answer: This is a classic sign of oxidation . The aromatic aldehyde group (-CHO) is susceptible to oxidation to a carboxylic acid (-COOH), especially when exposed to atmospheric oxygen.[1] This conversion results in the formation of 6-(4-carboxyphenyl)-2-pyridinecarboxylic acid, which corresponds to a mass increase of 16 Da (the mass of one oxygen atom).

Causality: Aromatic aldehydes can be oxidized by dissolved oxygen in non-degassed solvents.[2][3] This process can be accelerated by factors such as elevated temperatures, exposure to light, and the presence of trace metal impurities which can catalyze oxidation.

Recommended Actions:

• Solvent Preparation: Always use high-purity, freshly opened solvents. For aqueous solutions, use deionized, freshly boiled, or sparged water to remove dissolved oxygen. For organic solvents (e.g., DMSO, DMF), degas them by sparging with an inert gas like nitrogen or argon for 15-20 minutes before use.

• Inert Atmosphere: When preparing and storing solutions, blanket the headspace of the vial with an inert gas.

• Storage: Store stock solutions at low temperatures (e.g., -20°C or -80°C) in amber vials to protect from light. Prepare fresh solutions for critical experiments whenever possible.

Q2: I'm observing gas bubbles in my reaction mixture upon heating, and my yield of the desired product is low. What could be the cause?

Answer: The most likely cause is decarboxylation . The 2-pyridinecarboxylic acid (picolinic acid) scaffold is known to be thermally labile and can lose carbon dioxide (CO₂) upon heating.[4][5] This is a significant degradation pathway for this class of compounds.

Causality: The decarboxylation of picolinic acids is often pH-dependent and proceeds through the formation of a zwitterionic intermediate, which stabilizes the resulting carbanion at the 2-position of the pyridine ring.[6][7] The rate of decarboxylation for picolinic acid has been observed to maximize at a pH near 1.[6] Elevated temperatures provide the activation energy required for this degradation pathway.

Recommended Actions:

• Temperature Control: Avoid excessive heating. If your protocol requires elevated temperatures, conduct a time-course study at the lowest effective temperature to minimize degradation.

• pH Management: Be mindful of the solution's pH. If possible, work in neutral or slightly basic conditions where the carboxylate anion is the dominant species, as it decarboxylates more slowly than the zwitterionic form.[6]

• Reaction Monitoring: Closely monitor reaction progress using techniques like TLC or LC-MS to avoid prolonged heating times.

Q3: The compound precipitates out of my aqueous buffer. How can I improve its solubility and maintain stability?

Answer: The solubility of 6-(4-formylphenyl)-2-pyridinecarboxylic acid is highly dependent on pH due to its amphoteric nature, possessing both an acidic carboxylic acid group and a basic pyridine nitrogen atom. Precipitation often occurs near the molecule's isoelectric point (pI), where the net charge is zero, and solubility is at its minimum.

Causality: The molecule can exist in different ionization states depending on the pH of the solution.[8]

• Low pH (e.g., < 2): The pyridine nitrogen is protonated (cationic), and the carboxylic acid is neutral.

• Mid-range pH (approx. 2-5): The molecule likely exists as a neutral zwitterion, with a protonated pyridine and a deprotonated carboxylate.[9] This form often has the lowest aqueous solubility.

• High pH (e.g., > 6): The carboxylic acid is deprotonated (anionic), which generally increases aqueous solubility.

Recommended Actions:

• pH Adjustment: To solubilize the compound in an aqueous medium, adjust the pH away from its pI. Adding a base (e.g., NaOH, NaHCO₃) to deprotonate the carboxylic acid and form the more soluble carboxylate salt is a common and effective strategy.

• Use of Co-solvents: For preparing concentrated stock solutions, consider using a water-miscible organic solvent like DMSO or DMF first, and then diluting it into your aqueous buffer. Be sure to verify that the final concentration of the organic solvent is compatible with your experimental system.

• Saline Buffers: Working in buffered saline solutions can sometimes improve the solubility of zwitterionic compounds compared to pure water.

Frequently Asked Questions (FAQs)

Q: What are the optimal storage conditions for the compound in its solid form?

A: For long-term stability, the solid compound should be stored in a tightly sealed container in a refrigerator (+4°C) or freezer (-20°C), protected from light and moisture.[10] The aldehyde group is sensitive to moisture and air, and proper storage minimizes oxidation and hydrolysis.

Q: Which solvents are recommended for preparing stock solutions?

A: For non-aqueous applications, high-purity, anhydrous DMSO or DMF are excellent choices for creating high-concentration stock solutions. For aqueous applications, it is often best to dissolve the compound in a small amount of DMSO first and then dilute with the appropriate buffer, ensuring the pH is adjusted for optimal solubility as described above. Protic solvents like alcohols can potentially react with the aldehyde or carboxylic acid (to form acetals or esters, respectively) under certain conditions, especially with acid or base catalysis and heat.[4][11]

Q: Is the compound sensitive to light?

A: Yes. Aromatic compounds with carbonyl functionalities can be photosensitive.[1] Exposure to UV or high-intensity visible light can provide the energy to initiate photochemical degradation.[12] Therefore, it is best practice to handle the solid and its solutions in low-light conditions and store them in amber-colored vials or containers wrapped in foil.

Major Degradation Pathways

The two primary modes of degradation for 6-(4-Formylphenyl)-2-pyridinecarboxylic acid in solution are Oxidation of the aldehyde and Decarboxylation of the picolinic acid moiety. Understanding these pathways is crucial for troubleshooting.

Caption: Primary degradation pathways for the title compound in solution.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Solution

This protocol is designed to maximize the solubility and stability of the compound in an aqueous buffer.

• Weighing: Accurately weigh the required amount of 6-(4-formylphenyl)-2-pyridinecarboxylic acid solid in a tared amber vial.

• Initial Solubilization: Add a minimal volume of high-purity DMSO (e.g., 10-50 µL) to wet and dissolve the solid. Vortex briefly.

• Buffer Preparation: Prepare your desired aqueous buffer (e.g., PBS, TRIS). Degas the buffer by sparging with nitrogen for at least 20 minutes to remove dissolved oxygen.

• Dilution and pH Adjustment: While stirring the degassed buffer, slowly add the DMSO concentrate from step 2. If the compound precipitates, add 0.1 M NaOH dropwise until the solution clears. This indicates the formation of the soluble carboxylate salt. Adjust to the final desired pH.

• Final Volume and Storage: Bring the solution to the final desired volume with the degassed buffer. Filter through a 0.22 µm syringe filter if necessary. Store the solution in an amber vial at -20°C or -80°C, blanketing the headspace with nitrogen or argon before sealing.

Protocol 2: Monitoring Solution Stability via HPLC

This method allows you to assess the purity of your solution over time.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 5-10%) and ramp up to a high percentage (e.g., 95%) over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm and 280 nm.

• Procedure: Inject a freshly prepared solution to establish a baseline (t=0) chromatogram and peak area. Store your solution under your desired experimental conditions and inject aliquots at various time points (e.g., 1h, 4h, 24h, 48h). A decrease in the main peak area and/or the appearance of new peaks (earlier eluting for the decarboxylated product, potentially later for the oxidized product) indicates degradation.

Summary of Stability Issues and Mitigation Strategies

Issue	Influencing Factors	Potential Byproduct	Mitigation Strategy
Oxidation	Air (O₂), light, heat, metal ions	6-(4-Carboxyphenyl)-2-pyridinecarboxylic acid	Use degassed solvents, inert atmosphere, amber vials, store at low temperatures.[1]
Decarboxylation	High temperature, acidic pH (especially near pH 1)	2-(4-Formylphenyl)pyridine	Avoid excessive heat, maintain neutral or slightly basic pH.[4][6]
Precipitation	pH near the isoelectric point (pI)	N/A (Starting material)	Adjust pH away from pI (typically to pH > 6), use co-solvents (e.g., DMSO).[9]
Reaction with Nucleophiles	Presence of amines, thiols, etc.	Imines, thioacetals, etc.	Protect the aldehyde group if necessary; be aware of reactant compatibility.[1]

References

• Allan Chemical Corporation. (2025, October 23).
• Dunn, G. E., Lee, G. K. J., & Thimm, H. (1972). Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution. Canadian Journal of Chemistry, 50(18), 3017-3027.
• Taylor & Francis Online. (2009, October 16).
• Benchchem. (2025).

• Moser, R. J., & Brown, E. V. (1974). Decarboxylation of 5-substituted 2-pyridinecarboxylic acids. The Journal of Organic Chemistry, 39(13), 1833-1835. [Link]

• Google Patents. (1938). Preparation of pyridine-carboxylic acids and the like. US2109957A.
• Chemistry Stack Exchange. (2017, December 2).
• Filo. (2025, October 17).
• Sigma-Aldrich. 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid.
• Chem-Impex. 4-Pyridinecarboxylic acid.
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• Black, G., Depp, E., & Corson, B. B. (1949). Oxidation of certain methylpyridines to pyridine carboxylic acids. Journal of Organic Chemistry, 14(1), 14-21. [Link]

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• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids.
• ResearchGate. (n.d.).

• Michigan State University Department of Chemistry. (n.d.). Aldehydes and Ketones. [Link]

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Reference Data & Comparative Studies

Comparative Analysis of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid and Its Isomeric Analogues in Coordination Chemistry

As a Senior Application Scientist, I frequently observe researchers selecting pyridinecarboxylic acid (picolinic acid) ligands based solely on commercial availability, overlooking the profound mechanistic impact of positional isomerism. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (6-FPA) [CAS 566198-31-0] is a highly specialized bifunctional building block that features a metal-chelating picolinic acid moiety and a reactive formyl handle[1].

When compared to its 5-substituted and 4-substituted isomers, 6-FPA behaves entirely differently in coordination spheres. This guide objectively compares these isomers, detailing the causality behind their structural behavior, and provides self-validating protocols for their application in advanced materials and drug development.

Structural Causality: Steric Shielding vs. Linear Extension

The position of the formylphenyl group on the pyridine ring dictates both the steric environment of the coordinated metal and the geometric vector of the aldehyde handle.

• 6-FPA (The Steric Shield): In 6-FPA, the bulky aryl group is adjacent to the coordinating pyridine nitrogen. Upon bidentate (N,O) chelation to a transition metal like Zn(II) or Gd(III), the 6-aryl group is forced into the primary coordination sphere[2]. This creates a steric "umbrella" that blocks axial coordination sites, often forcing the metal into distorted geometries (e.g., distorted trigonal bipyramidal)[3]. This is highly desirable in catalyst design to prevent the dimerization of reactive metal-oxo species.

• 5-FPA (The Linear Extender): In the 5-position, the formylphenyl group points 180° away from the metal center. This isomer exerts minimal steric hindrance on the metal and is the ideal choice for constructing predictable, linear Metal-Organic Framework (MOF) struts.

• 4-FPA (The Angular Extender): Substitution at the 4-position creates a ~120° bent vector relative to the N-M bond, making it useful for V-shaped MOF topologies or metallomacrocycles.

Fig 1: Structural causality and application divergence of formylphenyl-pyridinecarboxylic acid isomers.

Quantitative Data Comparison

To facilitate rational ligand selection, the quantitative and structural properties of the three primary isomers are summarized below.

Property / Feature	6-(4-Formylphenyl)picolinic acid (6-FPA)	5-(4-Formylphenyl)picolinic acid (5-FPA)	4-(4-Formylphenyl)picolinic acid (4-FPA)
CAS Number	[1]	N/A (Custom Synthesis)	N/A (Custom Synthesis)
Formyl Vector Angle	~60° relative to N-M bond	180° (Linear)	~120° (Bent)
Steric Hindrance (Metal)	High (Shields axial sites)	Low (Points away from metal)	Low (Orthogonal to metal)
Primary Coordination	Bidentate (N, O)	Bidentate (N, O)	Bidentate (N, O)
Ideal Application	Discrete asymmetric catalysts, luminescent probes	Linear MOF linkers, extended conjugated polymers	V-shaped MOF linkers, metallomacrocycles
Electronic Effect	Inductive withdrawal at C6 (lowers N )	Resonance withdrawal at C5	Resonance withdrawal at C4

Self-Validating Experimental Methodologies

The dual functionality of 6-FPA requires a phased experimental approach: first, securing the metal center, followed by post-synthetic modification of the formyl group. The following protocols are designed with built-in validation checkpoints to ensure scientific integrity.

Protocol A: Synthesis of a Sterically Shielded Zn(II) Complex using 6-FPA

Because the 6-aryl group creates a significant steric barrier, complexation requires thermal energy to achieve the thermodynamically stable state[3].

Step-by-Step Methodology:

• Ligand Activation: Dissolve 1.0 equivalent of 6-FPA (0.5 mmol) in a 1:1 mixture of DMF and deionized water (10 mL). Add 1.0 equivalent of NaOH (0.5 mmol) and stir for 15 minutes at room temperature. Causality: Deprotonation of the carboxylic acid is mandatory to activate the hard oxygen donor for Zn(II) coordination.

• Metal Addition: Slowly add 0.5 equivalents of

  (0.25 mmol) dissolved in 5 mL of water.

• Thermal Overcome: Heat the reaction mixture to 90 °C for 3 hours. Causality: The elevated temperature provides the activation energy required to overcome the steric clash between the 6-phenyl ring and incoming ligands.

• Isolation: Cool to room temperature, filter the resulting precipitate, wash with cold ethanol, and dry under vacuum.

• Validation Checkpoint (FTIR): Analyze the product via Infrared Spectroscopy. The asymmetric stretching vibration (

  ) of the free ligand at ~1646 cm⁻¹ must shift to ~1619 cm⁻¹, confirming successful bidentate coordination[2].

Protocol B: Post-Synthetic Reductive Amination of the Formyl Group

Once the metal is securely coordinated, the formyl group can be utilized for bioconjugation or drug-linker attachment.

Step-by-Step Methodology:

• Imine Condensation: Suspend the Zn-6-FPA complex (0.1 mmol) in 5 mL of 1,2-dichloroethane (DCE). Add 1.2 equivalents of a primary amine (e.g., benzylamine) and a catalytic amount of glacial acetic acid. Stir at 50 °C for 2 hours.

• Selective Reduction: Cool the mixture to 0 °C. Add 1.5 equivalents of Sodium triacetoxyborohydride (

  ). Causality: is explicitly chosen over because it is a mild reducing agent that selectively reduces the imine intermediate without reducing the metal center or the carboxylate backbone.

• Quenching: Stir for 12 hours at room temperature, then quench with saturated aqueous

  . Extract the organic layer, dry over , and concentrate.

• Validation Checkpoint (1H NMR): Dissolve the product in DMSO-

  . The characteristic aldehydic proton singlet at ~10.0 ppm must completely disappear, replaced by a new methylene singlet at ~3.8 ppm, confirming the formation of the new C-N bond.

Fig 2: Self-validating workflow for the synthesis and post-synthetic modification of 6-FPA complexes.

References

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• ProQuest / Asian Journal of Chemistry . Synthesis, Crystal Structure and Catalytic Activity of Tri-Nuclear Zn(II) Complex Based on 6-Phenylpyridine-2-carboxylic Acid and Bis(4-pyridyl)amine Ligands. (2022). Retrieved from:[Link]

• ChemUniverse . 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561]. Retrieved from:[Link]

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A Senior Application Scientist's Guide to Alternative Linkers for 6-(4-formylphenyl)picolinic Acid in MOF Synthesis

For researchers, scientists, and drug development professionals engaged in the design of functional materials, the choice of an organic linker is a critical decision point in the synthesis of Metal-Organic Frameworks (MOFs). The linker dictates not only the resulting topology and porosity of the framework but also its chemical functionality. 6-(4-formylphenyl)picolinic acid is a well-regarded bifunctional linker, prized for its ability to offer both a nitrogen-containing chelating group for metal coordination and a reactive aldehyde handle for post-synthetic modification (PSM). However, the expanding scope of MOF applications necessitates a broader palette of linkers to tune properties, overcome synthetic challenges, and introduce novel functionalities.

This guide provides an in-depth comparison of viable alternatives to 6-(4-formylphenyl)picolinic acid. We will move beyond a simple catalog of substitutes, instead focusing on the strategic rationale behind selecting a particular linker, supported by experimental data and detailed protocols. Our discussion is grounded in the principles of achieving desired structural outcomes and tailored chemical reactivity.

The Strategic Role of Aldehyde-Functionalized Linkers

The aldehyde group is a cornerstone of covalent PSM, enabling a wide array of chemical transformations to introduce new functionalities within the MOF structure.[1][2] This "tag-and-modify" approach is often more feasible than directly synthesizing a MOF with a complex functional group that might not withstand the initial solvothermal synthesis conditions.[2] Linkers like 6-(4-formylphenyl)picolinic acid are asymmetric, providing both a structural (picolinate) and a functional (formylphenyl) component. The primary utility of the aldehyde tag is its reactivity towards amines to form imines, a gateway to diverse chemical landscapes.[3][4]

However, reliance on a single linker can be limiting. The search for alternatives is driven by the need for:

• Varied Geometries and Topologies: The picolinate moiety directs coordination in a specific manner. Alternative chelating groups or linker symmetries can yield entirely different and potentially more desirable network structures.

• Modulated Reactivity and Stability: The electronic properties of the linker backbone can influence the reactivity of the aldehyde and the overall chemical stability of the MOF.

• Alternative Functional Handles: While versatile, the aldehyde group is not the only option for PSM. Other functional groups like amines, azides, or even simple halides offer different reaction pathways.[2]

• Direct Synthesis of Bifunctional MOFs: In some cases, it is advantageous to build in functionality directly, for example, by using linkers that possess intrinsic catalytic (e.g., acidic and basic) sites.[5]

Below is a conceptual workflow comparing the direct synthesis approach with the post-synthetic modification strategy enabled by tagged linkers.

Caption: Workflow comparing direct synthesis with post-synthetic modification.

Comparative Analysis of Alternative Linkers

We can categorize alternatives based on their intended function: providing a similar aldehyde handle on a different scaffold, offering an alternative reactive group for PSM, or imparting unique structural properties.

Isomeric and Structurally Similar Aldehyde-Tagged Linkers

These alternatives retain the core aldehyde functionality but alter the linker's geometry, length, or coordinating group. This allows for fine-tuning of the MOF's pore size, shape, and stability while preserving the potential for PSM.

Linker Name	Structure	Representative MOF	Key Features & Performance
6-(4-formylphenyl)picolinic acid	C13H9NO3	(Reference)	Asymmetric linker; provides N,O-chelation and a reactive aldehyde for PSM.
4,4'-biphenyldicarboxylic acid, 2-formyl (bpdc-CHO)	C15H10O5	[Zn4O(bpdc-CHO)3(H2O)2][3]	Symmetric dicarboxylate linker. The aldehyde group is pendant to the main axis, allowing for functionalization without disrupting the primary framework structure.[3]
Terephthalic acid, 2-formyl	C9H6O5	UiO-67-CHO (via ligand exchange)[1][4]	A shorter dicarboxylate linker. Used to create aldehyde-tagged versions of well-known MOFs like the UiO series, providing a robust and porous platform for PSM.[4]

Linkers with Alternative Functional Groups for PSM

The choice of functional "tag" dictates the type of chemistry that can be performed on the MOF. Amine-functionalized linkers are particularly noteworthy as they are complementary to aldehyde linkers; they can react with aldehydes to functionalize the framework.[3]

Caption: Structural comparison of key linkers.

Linker Name	Functional Group	Representative MOF	PSM Reaction Type	Resulting Functionality
2-aminoterephthalic acid (BDC-NH2)	Amine (-NH2)	IRMOF-3[3], Yb-BDC-NH2[6]	Acylation, Imine Condensation	Amides, Imines, Schiff bases. Can serve as a basic catalyst site.[6]
2-bromoterephthalic acid (BDC-Br)	Bromo (-Br)	UiO-66-Br	Suzuki, Heck, Sonogashira coupling	Extended conjugated systems, catalytic sites.
2-azidoterephthalic acid (BDC-N3)	Azide (-N3)	MOF-5-N3	"Click" Chemistry (Huisgen cycloaddition)[7]	Triazoles, allowing for the introduction of a wide variety of functional groups with high efficiency and selectivity.[7]

Linkers for Structural and Topological Control

For applications where pore geometry and framework topology are paramount, the choice of linker is guided by its coordination sites and rigidity. Pyridinedicarboxylic acids (PDCs), for instance, are isomers of the picolinic acid core but with an additional carboxylate, leading to different network connectivities.

Linker Name	Coordination Motif	Representative MOF	Impact on Structure and Properties
2,5-pyridinedicarboxylic acid (2,5-PDC)	Asymmetric N,O and O,O' chelation	M-UiO-66-PDCs (M=Zr, Ce, Hf)[8]	Can form robust frameworks like the UiO-66 topology. The nitrogen atom in the ring can act as a basic site or be protonated, influencing guest interactions.[8][9]
3,5-pyridinedicarboxylic acid	Symmetric O,O' chelation	{(M(C7H5NO4)·xH2O)}n (M=Cd, Co, Zn, Ni)[10]	The nitrogen atom is not sterically hindered, making it available for hydrogen bonding or as a Lewis base site, enhancing applications in gas storage and catalysis.
5-((4-carboxyphenyl)ethynyl)picolinic acid	Elongated, rigid, asymmetric	[Ln(H2O)2(L)2] complexes[11]	The rigid ethynyl spacer creates larger pores and prevents interpenetration, a common issue with longer linkers. Useful for creating highly porous materials.[11]
3′,4-dioxidobiphenyl-3,4′-dicarboxylate	Asymmetric	Mg2-x(as-dobpdc)	This asymmetric linker can lead to intrinsically disordered MOFs, which lack long-range crystallinity but maintain local order and high porosity.[12]

Experimental Protocols: A Practical Guide

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies provide detailed, step-by-step instructions for key workflows, explaining the causality behind the choices.

Protocol 1: Direct Solvothermal Synthesis of an Aldehyde-Tagged MOF (UiO-67-CHO type)

This protocol describes the synthesis of an aldehyde-tagged UiO-type MOF via ligand exchange, a common strategy to incorporate functional linkers into robust zirconium frameworks.[1][4]

Rationale: The UiO-67 framework is known for its high thermal and chemical stability. Using a parent linker (biphenyl-4,4'-dicarboxylic acid) and then partially exchanging it with its aldehyde-tagged analogue allows for the incorporation of the functional group without compromising the structural integrity.

Step-by-Step Methodology:

• Synthesis of Parent MOF (UiO-67):

  • In a 20 mL scintillation vial, dissolve Zirconium(IV) chloride (ZrCl₄) and biphenyl-4,4'-dicarboxylic acid (H₂BPDC) in N,N-dimethylformamide (DMF).

  • Add a modulating agent, such as benzoic acid or acetic acid. The modulator competes with the linker for coordination to the metal cluster, slowing down crystal growth and leading to higher quality, more crystalline material.

  • Seal the vial and heat in an oven at 120 °C for 24 hours.

  • After cooling to room temperature, collect the white crystalline product by centrifugation.

  • Wash the product thoroughly with fresh DMF and then with ethanol to remove unreacted starting materials.

• Postsynthetic Ligand Exchange:

  • Suspend the activated UiO-67 product in a DMF solution containing an excess of the aldehyde-tagged linker (e.g., 2-formylterephthalic acid).

  • Heat the suspension at 80-100 °C for 24-72 hours. The elevated temperature facilitates the exchange process.

  • Collect the solid product by centrifugation.

• Activation and Characterization:

  • Wash the exchanged MOF extensively with DMF and then perform a solvent exchange with a low-boiling solvent like acetone or methanol.

  • Activate the material by heating under vacuum to remove all guest solvent molecules from the pores.

  • Confirm the incorporation of the aldehyde linker and the degree of exchange using ¹H NMR spectroscopy after digesting a small sample of the MOF in a DCl/DMSO-d₆ or HF/DMSO-d₆ solution.[3] Powder X-ray diffraction (PXRD) should be used to confirm that the framework's crystallinity is retained.

Protocol 2: Post-Synthetic Modification via Imine Condensation

This protocol details the reaction of an aldehyde-tagged MOF with an amine to form an imine, a versatile functional group.[1][3]

Rationale: This covalent modification allows for the precise installation of new chemical functionalities. The imine bond formation is often reversible, but in many cases, the product is stable within the MOF's pores.

Caption: General reaction scheme for imine condensation on an aldehyde-tagged MOF.

Step-by-Step Methodology:

• Preparation:

  • Ensure the aldehyde-tagged MOF is fully activated (solvent-free) to allow the amine reactant access to the internal pores.

• Reaction:

  • Suspend the activated MOF in a suitable anhydrous solvent (e.g., dichloromethane or toluene).

  • Add a solution of the desired primary amine (e.g., aniline, ethylenediamine). An excess of the amine is typically used to drive the reaction to completion.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for 12-48 hours. The reaction progress can be monitored by taking small aliquots of the supernatant and analyzing for the consumption of the amine.

• Work-up and Analysis:

  • Collect the modified MOF by centrifugation or filtration.

  • Wash the product extensively with the reaction solvent to remove any unreacted amine and byproducts.

  • Perform a final wash with a more volatile solvent before drying under vacuum.

  • Confirm the successful modification using techniques such as FT-IR spectroscopy (to observe the C=N imine stretch) and ¹H NMR of the digested solid (to quantify the degree of conversion by comparing the integrals of the aldehyde and imine proton signals).[3]

Conclusion and Future Directions

While 6-(4-formylphenyl)picolinic acid remains a valuable linker, the field of MOF synthesis has matured to a point where a diverse toolkit of organic building blocks is essential. The choice of an alternative is a strategic decision guided by the desired outcome, whether it be a new framework topology, a different reactive handle for PSM, or the direct incorporation of catalytic sites.

Linkers like 2-aminoterephthalic acid offer a complementary approach, enabling functionalization through reaction with aldehydes, while various pyridinedicarboxylic acids provide pathways to new and robust framework structures.[6][8] The future of this field lies in increasing complexity and precision. The use of multivariate MOFs , where multiple different linkers are incorporated into a single framework, and sequential linker installation , which allows for the precise placement of different functionalities within the MOF architecture, are pushing the boundaries of what is possible in custom material design.[9][13] By understanding the fundamental principles behind linker selection and modification, researchers can more effectively design and synthesize MOFs tailored for advanced applications in catalysis, separations, and drug delivery.

References

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• Doonan, C. J., & Burrows, A. D. (2017). Post-synthetic Modification of MOFs. In Metal Organic Frameworks as Heterogeneous Catalysts. Royal Society of Chemistry. [Link]

• Xi, F. G., Liu, H., Yang, N. N., & Gao, E. Q. (2016). Aldehyde-Tagged Zirconium Metal-Organic Frameworks: a Versatile Platform for Postsynthetic Modification. PubMed. [Link]

• Mahdian, S., Taher, T., & Hallaji, Z. (2022). Chemo-Selective Protection of Aldehydes Functional Group Catalyzed by MOFs. MDPI. [Link]

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• Deria, P., Gómez-Gualdrón, D. A., Hod, I., Snurr, R. Q., Hupp, J. T., & Farha, O. K. (2020). Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks. Accounts of Chemical Research, 53(7), 1365–1374. [Link]

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• Waitschat, S., Troschke, E., & Stock, N. (2018). M-UiO-66-PDCs Based on 2,5-pyridinedicarboxylic Acid Linker. Dalton Transactions, 47(4), 1062-1070. [Link]

• Burrows, A. D., et al. (2010). Post-Synthetic Modification of Tagged Metal-Organic Frameworks. Request PDF. [Link]

• Burigana, M. (2020). Functional Mixed-Linker Systems in Multivariate Metal-Organic Frameworks. eScholarship, University of California. [Link]

• Al-Nobi, K. K. A., & Kadir, M. A. (2019). SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID. ResearchGate. [Link]

• Castillo-Sánchez, L. E., et al. (2020). Zn-MOFs Containing Pyridine and Bipyridine Carboxylate Organic Linkers and Open Zn2+ Sites. ResearchGate. [Link]

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• Demek, M., et al. (2023). Linker-Functionalized Phosphinate Metal–Organic Frameworks: Adsorbents for the Removal of Emerging Pollutants. Inorganic Chemistry. [Link]

• Mistry, S., & Sarkar, A. (2018). New Bifunctional Metal–Organic Frameworks and Their Utilization in One-Pot Tandem Catalytic Reactions. Crystal Growth & Design, 19(1), 359-368. [Link]

• Hu, Y. (2020). Synthesis of Functional Metal-Organic Frameworks via Secondary Linker Installation and Primary Linker Design. DigitalCommons@University of Nebraska - Lincoln. [Link]

• Wang, X.-S., et al. (2018). Robust Bifunctional Lanthanide Cluster Based Metal–Organic Frameworks (MOFs) for Tandem Deacetalization–Knoevenagel Reaction. Inorganic Chemistry, 57(5), 2791-2798. [Link]

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• Wang, Z., & Cohen, S. M. (2009). Selective Bifunctional Modification of a Non-catenated Metal−Organic Framework Material via “Click” Chemistry. Journal of the American Chemical Society, 131(44), 16288-16291. [Link]

• Dinakar, B., et al. (2025). Asymmetric linker generates intrinsically disordered metal–organic framework with local MOF-74 structure. DSpace@MIT. [Link]

• Rodríguez-Diéguez, A., et al. (2014). Synthesis of rigid ethynyl-bridged polytopic picolinate ligands for MOF applications. ResearchGate. [Link]

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A Comparative Guide to Metal-Organic Frameworks for Advanced Drug Delivery: Terephthalic Acid vs. Functionalized Pyridine-Carboxylic Acid Ligands

In the rapidly evolving landscape of drug delivery systems, Metal-Organic Frameworks (MOFs) have emerged as exceptionally promising carriers due to their high porosity, tunable structures, and versatile functionality.[1][2][3] The choice of the organic linker is a critical determinant of the final properties of the MOF, influencing everything from pore size and stability to its interaction with therapeutic guest molecules.[4] This guide provides an in-depth comparison of MOFs synthesized from two distinct classes of organic ligands: the ubiquitous and well-characterized terephthalic acid (also known as benzene-1,4-dicarboxylic acid or BDC), and functionalized pyridine-carboxylic acids.

While the initial query for this guide specified 6-(4-Formylphenyl)-2-pyridinecarboxylic acid, a comprehensive literature review reveals a notable scarcity of published data on MOFs derived from this specific ligand. To provide a robust and data-supported comparison for researchers, this guide will therefore focus on a well-studied and structurally related analogue: pyridine-dicarboxylic acid. This allows for a meaningful exploration of how the introduction of a nitrogen-containing heterocyclic ring and asymmetric functionality impacts MOF performance relative to the archetypal terephthalic acid linker.

We will delve into the synthesis, structural attributes, and, most critically, the drug delivery performance of MOFs derived from these two ligand types. This analysis is grounded in experimental data and established protocols to provide researchers, scientists, and drug development professionals with actionable insights.

The Foundational Linker: Terephthalic Acid and its Progeny

Terephthalic acid is arguably the most common building block in MOF chemistry. Its rigid, linear geometry and dicarboxylate functionality readily coordinate with a variety of metal ions (like Zr⁴⁺, Al³⁺, Fe³⁺, and Cu²⁺) to form highly stable and porous frameworks.[5][6] This has led to the development of several "benchmark" MOFs, including the highly stable UiO-66 (zirconium-based) and the flexible MIL-53 (aluminum or iron-based), which are extensively studied for drug delivery applications.[7][8][9]

The advantages of terephthalic acid-based MOFs include:

• High Stability: Zirconium-based MOFs like UiO-66 exhibit exceptional chemical and thermal stability, which is crucial for maintaining structural integrity during drug loading and in physiological environments.[7][9][10]

• Predictable Topologies: The simple geometry of terephthalic acid often leads to well-defined and predictable network structures.

• Extensive Characterization: A vast body of literature exists, providing a solid foundation for understanding their properties and performance.

The Functional Contender: Pyridine-Carboxylic Acid Ligands

Introducing a pyridine ring into the linker structure, as seen in pyridine-dicarboxylic acids, fundamentally alters the electronic and coordination properties of the ligand. This seemingly small change offers several potential advantages for drug delivery applications:

• Additional Binding Sites: The nitrogen atom in the pyridine ring can act as an additional coordination site or as a hydrogen bond acceptor, potentially enhancing interactions with specific drug molecules.

• Modified Hydrophilicity: The presence of the nitrogen atom can increase the hydrophilicity of the MOF's pores, which may improve the loading and release of polar drug molecules and enhance stability in aqueous media.[11]

• Tunable Acidity/Basicity: The pyridine nitrogen introduces a basic site into the framework, which can be leveraged for pH-responsive drug release mechanisms.[12]

Experimental Protocols: Synthesis of Representative MOFs

To ensure scientific integrity and reproducibility, the following sections provide detailed, step-by-step protocols for the synthesis of a benchmark terephthalic acid MOF (UiO-66) and a representative pyridine-dicarboxylic acid MOF.

Protocol 1: Synthesis of UiO-66 (Terephthalic Acid-Based)

This protocol is adapted from established solvothermal synthesis methods for UiO-66.[13][14]

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Terephthalic acid (H₂BDC)

• N,N-Dimethylformamide (DMF)

• Hydrochloric Acid (HCl, concentrated)

Procedure:

• In a 100 mL Teflon-lined autoclave, dissolve 1.25 g of ZrCl₄ and 1.21 g of terephthalic acid in 60 mL of DMF.

• Add 1.3 mL of concentrated HCl to the solution. This acts as a modulator to control crystal growth and reduce defects.

• Seal the autoclave and place it in a preheated oven at 120°C for 24 hours.

• After 24 hours, allow the autoclave to cool to room temperature naturally.

• Collect the resulting white powder by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF three times to remove unreacted precursors.

• Subsequently, wash with ethanol three times to exchange the DMF solvent.

• Dry the final product in a vacuum oven at 150°C overnight to activate the MOF, ensuring the removal of solvent molecules from the pores.

Protocol 2: Synthesis of a Pyridine-Dicarboxylate MOF

This protocol describes a general solvothermal synthesis for a MOF using 2,5-pyridinedicarboxylic acid (H₂PDC), which can form structures analogous to UiO-66.[11]

Materials:

• Zirconium(IV) oxychloride octahydrate (ZrOCl₂·8H₂O)

• 2,5-Pyridinedicarboxylic acid (H₂PDC)

• Acetic Acid

• Deionized Water

Procedure:

• Dissolve 1.43 g of ZrOCl₂·8H₂O and 0.73 g of 2,5-pyridinedicarboxylic acid in a mixture of 50 mL of acetic acid and 5 mL of deionized water in a 100 mL round-bottom flask.

• Equip the flask with a reflux condenser.

• Heat the mixture to reflux (approximately 120°C) with continuous stirring for 48 hours.

• Allow the reaction mixture to cool to room temperature.

• Collect the crystalline product by filtration.

• Wash the product with deionized water followed by ethanol.

• Dry the product under vacuum at 120°C for 12 hours to remove residual solvent.

Performance Comparison: Drug Delivery Capabilities

The ultimate test of a drug carrier lies in its performance. The following sections compare key metrics for terephthalic acid-based MOFs (represented primarily by UiO-66 and MIL-53) and pyridine-dicarboxylic acid-based MOFs, with data summarized from multiple studies.

Structural and Porosity Comparison

The porosity of a MOF is paramount as it dictates the available space for drug encapsulation.

Property	Terephthalic Acid MOFs (UiO-66)	Pyridine-Dicarboxylic Acid MOFs	Reference(s)
BET Surface Area	~1000 - 1600 m²/g	Varies, often comparable or slightly lower	[7],[11]
Pore Volume	~0.5 - 0.7 cm³/g	Dependent on specific structure	[15]
Pore Diameter	Tunable, typically ~0.6-1.2 nm	Tunable, influenced by ligand geometry	[7],[16]
Key Structural Feature	Symmetric, highly stable Zr₆ clusters	Potential for increased framework-guest H-bonding

The data indicates that while both ligand types can produce highly porous materials, the functionalization on the pyridine-based linker can sometimes lead to slightly lower surface areas due to the altered packing and electronic nature of the ligand. However, this is often compensated by the potential for more specific host-guest interactions.[17]

Drug Loading and Release Performance

This is the most critical comparison for drug development professionals. The ability to load a high amount of drug and release it in a controlled manner is the primary goal.

Performance Metric	Terephthalic Acid MOFs (UiO-66, MIL-53)	Pyridine-Dicarboxylic Acid MOFs	Reference(s)
Drug Loading Capacity (Ibuprofen)	UiO-66: ~35 wt%	Data for direct comparison is limited	[7]
Drug Loading Capacity (Doxorubicin)	MIL-53(Fe): ~45 wt%	Dependent on drug-framework interaction	[18]
Release Mechanism	Primarily diffusion-controlled, pH-responsive (especially in acidic tumor environments)	pH-responsive, potential for enhanced control via H-bonding	[7],[19]
Sustained Release	Can be prolonged over several days	Potentially tunable release kinetics	[20]

Causality Behind Performance Differences:

• UiO-66 's high loading capacity for drugs like ibuprofen is a direct result of its large surface area and suitable pore dimensions.[7] Its pH-responsive release is attributed to the protonation of carboxylate groups in acidic environments, which can influence drug-framework interactions and framework stability.[9][10]

• MIL-53 is known for its "breathing" effect, where the framework flexibly expands or contracts in response to guest molecules, which can be highly advantageous for both loading and controlled release.[8][20]

• For pyridine-based MOFs , the nitrogen atom can form hydrogen bonds with drug molecules containing hydroxyl or amine groups. This stronger, more specific interaction can lead to different loading efficiencies and, critically, can slow down the release rate, enabling more sustained delivery profiles compared to frameworks relying solely on weaker van der Waals interactions.

Visualizing the Concepts

To better illustrate the key differences and workflows, the following diagrams are provided.

Structural Comparison of Ligands

Caption: Structural difference between symmetric terephthalic acid and asymmetric pyridine-dicarboxylic acid.

Experimental Workflow for Drug Delivery Evaluation

This diagram outlines the self-validating system for assessing the performance of a MOF as a drug carrier.

Caption: Standardized workflow for evaluating MOF performance in drug delivery applications.

Conclusion and Future Outlook

The choice between terephthalic acid and functionalized pyridine-carboxylic acids for MOF synthesis in drug delivery is not a matter of one being definitively superior, but rather a strategic decision based on the specific therapeutic application.

• Terephthalic acid-based MOFs , like UiO-66 and MIL-53, serve as robust, high-capacity, and well-understood platforms. Their exceptional stability and predictable synthesis make them ideal for a broad range of drugs and as a foundational system for further post-synthetic modifications.[21][22]

• Pyridine-carboxylic acid-based MOFs represent a more tailored approach. The introduction of the pyridine nitrogen offers a handle for enhancing specific drug interactions, modulating hydrophilicity, and engineering pH-responsive release.[11] This makes them particularly compelling for applications where sustained release is critical or where the drug molecule possesses functional groups capable of hydrogen bonding with the pyridine moiety.

For researchers and drug development professionals, the path forward involves a more nuanced approach to ligand selection. While terephthalic acid provides a reliable and high-performing baseline, the future of advanced drug delivery likely lies in the rational design of functionalized linkers, such as those containing pyridine or other heterocycles, to create MOFs that are not just passive carriers, but active participants in the therapeutic process. Further research is needed to expand the library of such functional MOFs and to conduct direct, head-to-head comparisons with established benchmarks across a wider range of drug molecules.

References

• Functionalization of MOF-5 with mono-substituents: effects on drug delivery behavior. (2020). RSC Advances.
• Exploring the Role of UiO-66 in Drug Delivery and Therapeutic Applic
• Boosting the Sustained Release Performance of Metronidazole and Ornidazole with MIL-53(Fe) Derived Spherical Porous Carbon. (2024). Langmuir.
• Evaluating UiO-66 Metal-Organic Framework (MOF) Nanoparticles as Acid-Sensitive Carriers for Pulmonary Drug Delivery Applications. (2020).
• Functionalization of MOF-5 with mono-substituents: Effects on drug delivery behavior. (2025). RSC Advances.
• Elucidating anticancer drugs release from UiO-66 as a carrier through the computational approaches. (2023). RSC Advances.
• Drug delivery by micro and meso metal-organic frameworks. (2025).
• The preparation and characterization of UiO-66 metal–organic frameworks for the delivery of the drug ciprofloxacin and an evaluation of their antibacterial activities. (n.d.). New Journal of Chemistry.
• Synthesis of MOFs and Characterization and Drug Loading Efficiency. (2025). MDPI.
• Applications of Metal-Organic Frameworks as Drug Delivery Systems. (2022). MDPI.
• Utilization of Functionalized Metal–Organic Framework Nanoparticle as Targeted Drug Delivery System for Cancer Therapy. (n.d.). Pharmaceutics.
• Evaluating UiO-66 Metal–Organic Framework Nanoparticles as Acid-Sensitive Carriers for Pulmonary Drug Delivery Applications. (2020).
• MIL-53(Fe), MIL-101, and SBA-15 porous materials: Potential platforms for drug delivery. (n.d.).
• A novel route to size-controlled MIL-53(Fe) metal–organic frameworks for combined chemodynamic therapy and chemotherapy for cancer. (2021). RSC Advances.
• Synthesis and Characterization of Terephthalic Acid Based Cr3+, Sb3+, In3+ and V3+ Metal-Organic Frameworks. (n.d.). Florida Gulf Coast University.
• Combined and Single Doxorubicin/Naproxen Drug Loading and Dual-Responsive pH/Ultrasound Release from Flexible Metal-Organic Framework Nanocarriers. (n.d.). American University of Sharjah.
• Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume). (2023). protocols.io.
• Recent progress in functional metal–organic frameworks for bio-medical application. (2023).
• Drug Delivery Applications of Metal-Organic Frameworks (MOFs). (2022). IntechOpen.
• Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applic
• An investigation of affecting factors on MOF characteristics for biomedical applications: A system
• Synthesis of Iron-Based Metal-Organic Frameworks for Drug Delivery Applic
• Biocompatible Molybdenum Complexes Based on Terephthalic Acid and Derived from PET: Synthesis and Characterization. (2022). Asian Journal of Applied Science and Technology.
• Preparation of Ti-MOF and Ni-MOF using Terephthalic Acid as Ligands. (n.d.). AIP Publishing.
• Metal-Organic Frameworks (MOFs)-Based Nanomaterials for Drug Delivery. (2021). MDPI.
• Metal-organic frameworks: Drug delivery applications and future prospects. (n.d.). Journal of Applied Pharmaceutical Science.
• METAL-ORGANIC FRAMEWORKS FOR BIOMEDICAL APPLICATIONS. (n.d.). The University of Chicago.
• Synthesis and Structure Characterization of Copper Terephthalate Metal-Organic Frameworks. (2009). European Journal of Inorganic Chemistry.
• Metal–Organic Frameworks (MOFs) in Drug Delivery: Emerging Trends, Functional Enhancements, and Biocompatibility Challenges. (n.d.).
• Terephthalic acid as a linker in preparation of a new Ni-doped, Zn-based MOF. (n.d.).
• Synthesis and characterization of a Metal Organic Framework (MOF-235) from terephthalic acid prepared from waste polyethylene terephthalate (PET) formed water bottles. (2025).
• Functionalized terephthalic acid ligands used in this study where... (n.d.).
• Pyridine 3,5-dicarboxylate-based metal–organic frameworks as an active electrode material for battery-supercapacitor hybrid energy storage devices. (2024). Dalton Transactions.
• Biomedical Applications of Metal−Organic Frameworks for Disease Diagnosis and Drug Delivery: A Review. (2022). ACS Omega.
• Direct Observation of Enhanced Iodine Binding within a Series of Functionalized Metal–Organic Frameworks with Exceptional Irradiation Stability. (2024). Journal of the American Chemical Society.
• Functional MOF-Based Materials for Environmental and Biomedical Applic
• Multifunctional Aromatic Carboxylic Acids as Versatile Building Blocks for Hydrothermal Design of Coordin
• Crystalline metal-organic frameworks (MOFs): synthesis, structure and function. (n.d.). Scilit.
• Formic acid-based synthesis of M-UiO-66 (M = Zr, Ce or Hf) employing 2,5-pyridinedicarboxylic acid as linker: defect chemistry, framework hydrophilisation and sorption properties. (n.d.).
• SYNTHESIS AND CHARACTERIZATION OF METAL ORGANIC FRAMEWORKS (MOFs) DERIVED FROM 3,5-PYRIDINEDICARBOXYLIC ACID. (n.d.). UMT Journal.
• Construction of two novel non-penetrating Co-MOFs derived from designed 2,4,6-tri(2,4-dicarboxyphenyl)pyridine: synthesis, structure and gas adsorption properties. (n.d.). CrystEngComm.

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Validating the structure of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid via mass spectrometry

Title: Validating the Structure of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid: A Mass Spectrometry Comparison Guide

Introduction: The Analytical Challenge

As a Senior Application Scientist, I frequently encounter the analytical challenge of validating small, multifunctional organic molecules. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (Molecular Formula: C13H9NO3, MW: 227.22 g/mol )[1] is a prime example. It possesses a basic pyridine nitrogen, an acidic carboxylic moiety, and a reactive aldehyde (formyl) group.

This guide objectively compares the efficacy of High-Resolution Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) MS against traditional alternatives like Electron Ionization Gas Chromatography-Mass Spectrometry (GC-EI-MS) and Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) for the structural validation of this specific compound.

The Causality of Ionization: Matching Molecule to Modality

The structural features of a molecule dictate its ionization efficiency and fragmentation behavior. Understanding this causality is the first step in designing a self-validating analytical method.

• ESI-QTOF (The Preferred Standard): The amphoteric nature of 6-(4-formylphenyl)picolinic acid makes it highly amenable to ESI. The pyridine ring readily accepts a proton in positive ion mode ([M+H]+), while the carboxylic acid easily deprotonates in negative ion mode ([M-H]-). Furthermore, ESI is a "soft" ionization technique that preserves the intact molecular ion, which is critical for determining the exact mass and elemental composition[2].

• GC-EI-MS (The Hard Ionization Alternative): EI is a "hard" ionization technique operating at 70 eV. While it provides highly reproducible, library-searchable fragmentation patterns, it often destroys the molecular ion[2]. Additionally, the polar carboxylic acid group requires chemical derivatization (e.g., trimethylsilylation) to volatilize the compound for GC, adding a layer of complexity and potential artifacts.

• MALDI-TOF (The High-Throughput Alternative): While MALDI is excellent for large biomolecules, it requires a chemical matrix. For a small molecule of 227.22 Da, matrix cluster ions heavily obscure the low m/z region (< 500 Da), making MALDI highly unreliable for this specific application.

Quantitative Comparison of MS Modalities

Feature	ESI-QTOF MS/MS (Recommended)	GC-EI-MS (Alternative 1)	MALDI-TOF (Alternative 2)
Ionization Type	Soft (Preserves Molecular Ion)	Hard (Extensive Fragmentation)	Soft (Matrix-assisted)
Sample Preparation	Direct dissolution (Native)	Requires Derivatization (Silylation)	Requires Matrix co-crystallization
Mass Accuracy	High (< 5 ppm error)	Nominal (Unit mass resolution)	Moderate (Matrix interference)
Structural Validation	Targeted CID MS/MS	Spectral Library Matching	Post-Source Decay (Limited)
Suitability for C13H9NO3	Optimal	Sub-optimal	Poor

Experimental Workflows and Logical Relationships

Decision matrix for selecting the optimal mass spectrometry modality.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocol for ESI-QTOF MS/MS is designed as a self-validating system. By utilizing exact mass measurement combined with targeted Collision-Induced Dissociation (CID), the method inherently verifies both the elemental composition and the structural connectivity[3].

Protocol 1: High-Resolution ESI-QTOF MS/MS Analysis (Recommended)

• Sample Preparation: Dissolve 1 mg of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid in 1 mL of LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, driving the equilibrium toward the [M+H]+ state for positive mode ESI.

• Calibration (Self-Validation Step): Infuse a sodium formate calibration solution prior to the run.

  • Causality: External calibration ensures the Time-of-Flight (TOF) analyzer maintains sub-5 ppm mass accuracy, a non-negotiable requirement for confirming the exact empirical formula[4].

• Ionization Parameters:

  • Capillary Voltage: 4.5 kV

  • Desolvation Temperature: 200 °C

  • Nebulizer Gas: 1.5 Bar

• Targeted MS/MS (CID): Isolate the precursor ion at m/z 228.065 ([M+H]+) in the quadrupole. Apply a collision energy ramp of 15-30 eV using Argon gas.

  • Causality: Ramping the collision energy ensures we capture both primary (low energy) and secondary (high energy) fragmentation events, mapping the complete structural breakdown.

Protocol 2: GC-EI-MS Analysis (Alternative Method)

• Derivatization: React 1 mg of the analyte with 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 1% TMCS at 60°C for 30 minutes.

  • Causality: The active hydrogen on the carboxylic acid must be replaced with a trimethylsilyl (TMS) group to prevent thermal degradation and severe column tailing during gas chromatography.

• Analysis: Inject 1 µL into the GC-MS operating at standard 70 eV electron ionization.

Data Interpretation: Mechanistic Fragmentation Pathways

In ESI-QTOF MS/MS, structural validation is confirmed by specific neutral losses. The exact mass of the protonated molecule is calculated at m/z 228.065 .

• Validation of the Carboxylic Acid: A primary neutral loss of 44 Da (CO2) yields a fragment at m/z 184.076 . This is the hallmark of a free carboxylic acid group on a pyridine ring.

• Validation of the Formyl Group: A parallel or sequential loss of 28 Da (CO) yields fragments at m/z 200.070 or m/z 156.081 . This confirms the presence of the benzaldehyde moiety.

CID fragmentation pathway of protonated 6-(4-Formylphenyl)-2-pyridinecarboxylic acid.

Conclusion

For the structural validation of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid, ESI-QTOF MS/MS is objectively superior to GC-EI-MS and MALDI-TOF. It bypasses the need for complex derivatization, preserves the intact molecular ion for exact mass confirmation, and provides logical, targeted fragmentation pathways that serve as a self-validating fingerprint of the molecule's functional groups.

References

• ChemUniverse. 6-(4-FORMYLPHENYL)-2-PYRIDINECARBOXYLIC ACID [P97561]1

• National Institutes of Health (PMC). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation.2

• Chemistry LibreTexts. ESI-QTOF-MS Coupled to HPLC and its Application for Food Safety.4

• ResearchGate. Comparison of the ESI Q-TOF MS Results and the Theoretical m/z Values for the Product ions.3

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• 4. chem.libretexts.org [chem.libretexts.org]

Isomeric Purity Analysis of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when dealing with multi-functional biaryl scaffolds. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid (CAS: 566198-31-0) represents a classic chromatographic challenge. This molecule is a critical intermediate in the synthesis of advanced enzyme inhibitors and pharmaceutical active ingredients [1]. However, its zwitterionic nature and the potential for positional isomerism (e.g., 2-, 3-, or 4-formylphenyl variants, or alternative pyridine substitutions) demand rigorous analytical strategies to ensure isomeric purity.

This guide objectively compares conventional Reversed-Phase HPLC (RP-HPLC) against advanced Mixed-Mode HPLC and Supercritical Fluid Chromatography (SFC), providing drug development professionals with the mechanistic insights and self-validating protocols necessary to achieve baseline resolution of these complex isomers.

Physicochemical Profiling & The Analytical Challenge

To develop a robust separation method, we must first understand the causality behind the molecule's chromatographic behavior. 6-(4-Formylphenyl)-2-pyridinecarboxylic acid possesses three critical features:

• A Biaryl Axis: The bond between the formylphenyl group and the pyridine ring introduces hydrophobicity and potential steric hindrance, which can be exploited for shape-selective separation [2].

• An Acidic Carboxyl Group: Located at the 2-position of the pyridine ring, this group has a low

  (~1.5 to 2.5).

• A Basic Pyridine Nitrogen: The endocyclic nitrogen has a

  of approximately 5.0 to 5.5.

Why Standard RP-HPLC Fails: At a standard mobile phase pH of 5.0–7.0, the molecule exists as a highly polar zwitterion. When injected onto a conventional hydrophobic C18 column, the polar ionic state prevents adequate partitioning into the stationary phase. This results in rapid elution near the void volume (

), severe peak tailing due to secondary interactions with residual silanols, and the complete co-elution of positional isomers [3].

To achieve baseline separation, we must manipulate the ionization state and utilize orthogonal retention mechanisms.

Comparative Analysis of Analytical Modalities

The table below summarizes the quantitative performance data of three distinct chromatographic approaches for resolving isomers of pyridinecarboxylic acid derivatives.

Analytical Parameter	Standard RP-HPLC (C18)	Mixed-Mode HPLC (RP/Cation-Exchange)	Supercritical Fluid Chromatography (SFC)
Primary Retention Mechanism	Hydrophobic partitioning	Hydrophobic + Ionic interaction	Shape recognition + H-bonding
Typical Resolution ( )	< 1.0 (Co-elution)	> 2.5 (Baseline)	> 2.0 (Baseline)
Tailing Factor ( )	> 2.0 (Severe Tailing)	1.0 - 1.2 (Excellent)	1.1 - 1.4 (Good)
Run Time (min)	5 - 8 (Poor retention)	10 - 15	3 - 5 (High throughput)
Solvent Consumption	~8 mL/run	~15 mL/run	< 2 mL/run (Organic modifier)
Limit of Quantitation (LOQ)	~0.5% area	< 0.05% area	< 0.1% area
Best Use Case	Not recommended	QA/QC & Method Validation	High-throughput screening

Mechanistic Insights & Analytical Workflow

To overcome the limitations of C18 columns, Mixed-Mode Chromatography (e.g., using a Coresep 100 or Primesep 100 column) is the optimal choice. These columns feature a stationary phase with both a hydrophobic alkyl chain and an embedded strong cation-exchange acidic group [4].

By lowering the mobile phase pH to ~2.0 using Trifluoroacetic acid (TFA) or Phosphoric acid, we suppress the ionization of the carboxylic acid (making the molecule more hydrophobic) while fully protonating the pyridine nitrogen (creating a cation). The isomers are then separated based on minute differences in how their specific biaryl geometry interacts with the dual-phase surface.

Workflow comparing analytical methods for biaryl pyridinecarboxylic acid isomers.

Dual retention mechanism of zwitterionic biaryl compounds on a mixed-mode phase.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal validation. The following methodologies are designed as self-validating systems, meaning they include built-in System Suitability Testing (SST) criteria to guarantee data integrity before sample analysis begins.

Protocol A: Mixed-Mode HPLC (Recommended for QA/QC)

This method utilizes the dual-retention mechanism to force baseline separation of positional isomers.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 100% Ultrapure Water + 0.1% v/v Trifluoroacetic acid (TFA).

• Mobile Phase B: 100% HPLC-grade Acetonitrile + 0.1% v/v TFA.

• Causality Check: The 0.1% TFA ensures a mobile phase pH of ~2.0, which is critical for protonating the pyridine ring to engage the cation-exchange sites on the column.

Step 2: Instrument & Column Setup

• Column: Mixed-mode RP/Cation-Exchange (e.g., SIELC Primesep 100, 150 x 4.6 mm, 5 µm)[5].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Stabilizes the thermodynamic partitioning of the biaryl axis).

• Detection: UV at 254 nm and 280 nm.

Step 3: Gradient Execution

• 0.0 - 2.0 min: 10% B

• 2.0 - 12.0 min: Linear ramp to 60% B

• 12.0 - 15.0 min: Hold at 60% B

• 15.0 - 15.1 min: Return to 10% B (Equilibrate for 5 mins).

Step 4: System Suitability Testing (Self-Validation)

• Inject a known resolution mixture of 6-(4-Formylphenyl)-2-pyridinecarboxylic acid and its 3-formylphenyl isomer.

• Pass Criteria: Resolution (

  ) must be . Tailing factor ( ) for the main peak must be . Do not proceed with unknown samples if these criteria fail.

Protocol B: Supercritical Fluid Chromatography (High-Throughput Alternative)

For laboratories requiring rapid screening, SFC provides orthogonal selectivity. The high diffusivity of supercritical

allows for rapid mass transfer, making it highly sensitive to the spatial arrangement of the formyl group on the biaryl axis [6].

Step 1: Mobile Phase Preparation

• Co-solvent: Methanol containing 0.1% TFA. (TFA is preferred over basic modifiers here to keep the carboxylic acid protonated and prevent peak tailing).

Step 2: Instrument Setup

• Column: Immobilized Polysaccharide Chiral/Isomeric Phase (e.g., Chiralpak IC, 150 x 4.6 mm, 5 µm).

• Flow Rate: 3.0 mL/min.

• Backpressure (BPR): 120 bar.

• Temperature: 40°C.

Step 3: Isocratic Execution

• Run an isocratic mixture of 80%

  / 20% Co-solvent. Isomers typically elute within 3 to 5 minutes due to the low viscosity of the mobile phase.

References

• ACS Catalysis. "Synthesis of Atropisomeric Biaryls via Chiral Suzuki–Miyaura/Enzymatic Kinetic Resolution." ACS Publications. URL:[Link]

• PubMed Central. "Enantiomeric separation of biaryl atropisomers using cyclofructan based chiral stationary phases." NIH. URL:[Link]

• Helix Chromatography. "HPLC Methods for analysis of 4-Pyridinecarboxylic acid." Helix Chromatography. URL:[Link]

• SIELC Technologies. "HPLC Separation of Pyridinecarboxylic Acids." SIELC Technologies. URL:[Link]

Comparing hydrothermal vs solvothermal synthesis for 6-(4-formylphenyl)picolinic acid-based MOFs

An In-Depth Comparison of Hydrothermal and Solvothermal Synthesis for 6-(4-formylphenyl)picolinic Acid-Based MOFs

Introduction: The Architectural Versatility of MOFs and the Crucial Role of Synthesis

Metal-Organic Frameworks (MOFs) are a class of crystalline, porous materials constructed from metal ions or clusters linked together by organic molecules.[1][2] Their exceptionally high surface areas, tunable pore sizes, and chemically versatile structures make them prime candidates for a range of applications, including gas storage, catalysis, drug delivery, and chemical sensing.[1][3] The performance of a MOF is intrinsically linked to its structural and chemical properties—such as crystallinity, particle size, and stability—which are dictated by the chosen synthesis method.[1]

The ligand, 6-(4-formylphenyl)picolinic acid, is a particularly compelling building block for functional MOFs. It features a picolinate group for robust coordination to metal centers and a chemically accessible formyl (-CHO) group. This formyl group serves as a reactive handle for post-synthetic modification (PSM), allowing researchers to covalently attach other functional molecules to the MOF framework after its initial construction, thereby tailoring its properties for specific applications like targeted drug delivery.[4][5]

Among the various techniques to construct these materials, hydrothermal and solvothermal methods are the most prevalent.[6][7] Both involve crystallization under high temperature and pressure in a sealed vessel, but they differ fundamentally in the choice of solvent: hydrothermal synthesis uses water, while solvothermal synthesis employs organic solvents.[2][7] This guide provides a detailed comparison of these two methods for the synthesis of MOFs based on 6-(4-formylphenyl)picolinic acid, offering insights into the causality behind experimental choices and their impact on the final material's properties.

Core Principles: The Decisive Impact of the Solvent Environment

The choice between water (hydrothermal) and an organic solvent (solvothermal) is the single most critical parameter influencing the synthesis of MOFs. The solvent's properties directly affect the solubility of the metal salt and the 6-(4-formylphenyl)picolinic acid linker, the deprotonation of the ligand's carboxylic acid group, and the coordination environment of the metal node.[7] These factors collectively guide the thermodynamic and kinetic pathways of crystallization, often leading to MOFs with distinct structures and properties from the exact same starting reagents.[7][8]

Hydrothermal Synthesis: A Greener Path to Unique Structures

Hydrothermal synthesis is defined by the use of water as the reaction medium at temperatures above its boiling point in a sealed autoclave.[2] This method is often lauded as a more environmentally friendly approach to MOF synthesis.[9]

Causality and Mechanistic Insights: Water's high polarity and ability to act as both a hydrogen bond donor and acceptor create a unique reaction environment. For a ligand like 6-(4-formylphenyl)picolinic acid, its solubility in water may be limited. However, under high-temperature conditions, solubility increases, and water can facilitate the deprotonation of the picolinic acid group necessary for coordination. Furthermore, water molecules can directly participate in the formation of the metal node, acting as ligands (aqua ligands) or leading to the in-situ formation of hydroxide bridges. This incorporation can impart Brønsted acidity (proton-donating character) to the final MOF material, a property that can be leveraged for specific catalytic applications.[9] The unique solvating environment of water can direct the self-assembly process towards distinct crystal phases that may not be accessible using organic solvents.

Advantages:

• Environmentally Benign: Utilizes water, an inexpensive, non-toxic, and sustainable solvent.[9]

• Generation of Brønsted Acidity: Can produce materials with inherent Brønsted acid sites on the metal nodes, useful for certain catalytic reactions.[9]

• Access to Unique Topologies: May yield novel MOF structures due to different solubility and coordination equilibria.[10]

Challenges:

• Ligand Solubility: The organic-rich 6-(4-formylphenyl)picolinic acid may have poor solubility in water, potentially slowing reaction kinetics or requiring higher temperatures.

• Stability of Functional Groups: The reactive formyl group on the ligand could be susceptible to side reactions under harsh hydrothermal conditions.

• Lower Crystallinity: In some cases, hydrothermal methods can lead to products with lower crystallinity compared to solvothermal routes.

Solvothermal Synthesis: The Workhorse of MOF Discovery

Solvothermal synthesis is the most widely employed method for producing high-quality MOF crystals.[1] It involves using polar aprotic organic solvents such as N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF), or alcohols under elevated temperature and pressure.[7]

Causality and Mechanistic Insights: The primary advantage of solvothermal synthesis is the excellent solubility of most organic linkers, including 6-(4-formylphenyl)picolinic acid, in solvents like DMF.[1] This ensures a homogeneous reaction mixture, promoting the growth of well-defined, highly crystalline materials. The solvent is not merely a medium; it often plays a structure-directing role. For instance, DMF can decompose at high temperatures to generate dimethylamine, which acts as a base to deprotonate the ligand's carboxylic acid. The solvent molecules can also coordinate to the metal centers, acting as modulators that control the rate of crystal growth and can be removed later to create open metal sites, which are strong Lewis acids.[9] By carefully selecting the solvent or using a mixture of solvents, researchers can precisely control the particle size, morphology, and even the framework topology of the resulting MOF.[7][8]

Advantages:

• High Crystallinity and Quality: Generally produces MOFs with high crystallinity and well-defined morphologies.[2]

• Excellent Ligand Solubility: Ensures good dissolution of the organic linker, facilitating efficient reaction.[7]

• Tunability: Offers a high degree of control over particle size and structure by varying the solvent system.[11]

• Generation of Lewis Acidity: Often produces materials with coordinatively unsaturated metal sites that act as Lewis acids, which are crucial for many catalytic processes.[9]

Challenges:

• Environmental and Safety Concerns: Employs organic solvents that are often toxic, volatile, and require careful handling and disposal.

• Potential for Amorphous Products: While often yielding crystalline products, non-optimized conditions can sometimes lead to amorphous solids.[12]

• Solvent Removal: Complete removal of high-boiling-point solvents from the MOF pores after synthesis can be challenging and energy-intensive.

Comparative Data Summary

The following table provides a generalized comparison of expected outcomes when using hydrothermal versus solvothermal synthesis for a 6-(4-formylphenyl)picolinic acid-based MOF. These are trends based on established principles in MOF synthesis.

Feature	Hydrothermal Synthesis	Solvothermal Synthesis	Supporting Rationale / References
Primary Solvent	Water	Organic (DMF, DEF, Ethanol, etc.)	[2][7]
Ligand Solubility	Potentially low, may require higher T/P	Generally high	[7]
Environmental Impact	Low ("Green" Chemistry)	Higher (toxic, volatile solvents)	[9]
Typical Product Crystallinity	Variable, can be high	Generally high	[1][2]
Dominant Acidity	Brønsted (proton-donating)	Lewis (electron-accepting)	[9]
Control over Morphology	Less direct control	High control via solvent choice	[2][11]
Reaction Time	Hours to several days	Hours to several days	[6]
Typical Temperature Range	100 - 260 °C	80 - 220 °C	[6][11]
Post-Synthetic Activation	Often simpler (water removal)	Can be complex (high-boiling solvent removal)	[4]

Experimental Protocols: A Practical Guide

The following protocols are representative, self-validating methodologies for synthesizing a hypothetical Zinc-based MOF (Zn-FPPA) using 6-(4-formylphenyl)picolinic acid. The success of the synthesis must be validated through characterization techniques. Powder X-ray Diffraction (PXRD) is essential to confirm the crystallinity and phase purity of the product, while Scanning Electron Microscopy (SEM) reveals the particle size and morphology.[3]

Protocol 1: Hydrothermal Synthesis of Zn-FPPA

• Precursor Preparation: In a 20 mL glass vial, create a suspension of 48.2 mg (0.2 mmol) of 6-(4-formylphenyl)picolinic acid and 59.5 mg (0.2 mmol) of Zinc nitrate hexahydrate in 12 mL of deionized water.

• Homogenization: Tightly cap the vial and sonicate the mixture for 20 minutes to ensure a fine, homogeneous suspension. A few drops of a modulator like acetic acid can optionally be added to improve crystal quality.

• Crystallization: Place the sealed vial inside a Teflon-lined stainless-steel autoclave. Heat the autoclave in a programmable oven to 160 °C and hold for 72 hours.

• Cooling: Allow the oven to cool down to room temperature naturally over several hours.

• Isolation and Washing: Carefully retrieve the vial and collect the crystalline product by centrifugation or filtration. Wash the solid three times with deionized water (10 mL per wash) and then three times with ethanol (10 mL per wash) to remove any unreacted precursors.

• Activation: Dry the product under vacuum at 120 °C for 12 hours to remove residual solvent from the pores and activate the MOF for further use.

Protocol 2: Solvothermal Synthesis of Zn-FPPA

• Precursor Preparation: In a 20 mL glass vial, dissolve 48.2 mg (0.2 mmol) of 6-(4-formylphenyl)picolinic acid in 8 mL of N,N-dimethylformamide (DMF). In a separate vial, dissolve 59.5 mg (0.2 mmol) of Zinc nitrate hexahydrate in 4 mL of DMF.[4]

• Mixing and Homogenization: Add the metal solution dropwise to the ligand solution while stirring. Tightly cap the vial and sonicate the clear mixture for 15 minutes to ensure homogeneity.[4]

• Crystallization: Place the sealed vial in a programmable oven. Heat the oven to 120 °C and maintain this temperature for 48 hours.[4][11]

• Cooling: Allow the oven to cool to room temperature naturally.

• Isolation and Washing: Collect the colorless crystals by decanting the mother liquor. Wash the product by immersing it in fresh DMF (10 mL) for 24 hours, then decant and repeat this washing step two more times to remove impurities.[11]

• Activation (Solvent Exchange): To remove the high-boiling DMF, immerse the washed crystals in a more volatile solvent like acetone (10 mL) for 12 hours. Repeat this solvent exchange process three times. Finally, dry the activated Zn-FPPA MOF under vacuum at 150 °C for 12 hours.[4]

Visualization of Synthesis Workflows

The following diagrams illustrate the generalized workflows for the hydrothermal and solvothermal synthesis methods.

Caption: Generalized workflow for the hydrothermal synthesis of a MOF.

Caption: Generalized workflow for the solvothermal synthesis of a MOF.

Conclusion

Both hydrothermal and solvothermal methods are powerful techniques for the synthesis of MOFs from 6-(4-formylphenyl)picolinic acid. The choice between them is not arbitrary but a critical experimental decision that directs the final properties of the material.

• Solvothermal synthesis stands out as the more versatile and controllable method, generally yielding highly crystalline materials with tunable Lewis acidity and morphology. It is the recommended starting point for producing high-quality MOFs for most applications.

• Hydrothermal synthesis offers a greener alternative that can lead to unique framework topologies and introduce valuable Brønsted acidity. It is particularly attractive for large-scale synthesis where environmental impact is a major concern and for exploring novel structural phases.

For researchers and drug development professionals, understanding the underlying principles of each method is paramount. It allows for the rational design of synthesis conditions to produce MOFs with the specific porosity, stability, and functionality—such as the reactive formyl group for bioconjugation—required for advanced applications.

References

• MOF Synthesis Methods: A Comprehensive Guide to Structure-Property Control.
• A review on Metal-Organic Framework (MOF): Synthesis and Solid Catalyst Applications.
• Metal-Organic Frameworks: Synthetic Methods and Potential Applic
• The Properties of Microwave-Assisted Synthesis of Metal–Organic Frameworks and Their Applic
• Metal Organic Frameworks (MOFs): An Overview of Synthesis Methods.
• Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method.
• applications of lanthanide mofs and cps.
• Synthesis of Metal-Organic Frameworks Zinc (II) with Optimum Slow Pyrolysis Process for Conductivity Performance. (2024). E3S Web of Conferences.
• Tailoring Lewis/Brønsted acid properties of MOF nodes via hydrothermal and solvothermal synthesis. (2021). OSTI.GOV.
• Hydrothermal Synthesis and Symmetrical Supercapacitor Study of 1D Ln‐H2PDA (Ln=La and Sm) Metal‐Organic Frameworks. (No date).
• The solvothermal synthesis of framework isomers was carried out using the hybrid carboxylate and tetrazolate functional ligand, 4-tetrazolyl benzenecarboxylic acid (H2TBC, TBC = 4-tetrazolyl benzenecarboxyl
• Physiochemical characterization of metal organic framework m
• Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks (MOFs) using N-(6-formylpyridin-2-yl)pivalamide.
• Synthesis, Characterization, and Utilization of Metal-Organic Frameworks (MOFs) and Their Pyrolyzed Functional Carbons. (2016). University of Notre Dame - Figshare.

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Safety & Regulatory Compliance

Comprehensive Safety and PPE Guide for Handling 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid

Executive Summary

6-(4-Formylphenyl)-2-pyridinecarboxylic Acid (CAS No. 566198-31-0) is a specialized organic building block frequently utilized in drug development, API synthesis, and advanced materials research. As a pyridine derivative containing both a reactive formyl group and a carboxylic acid moiety, it presents specific handling challenges, primarily in the form of fine, irritating particulate dust. This guide provides researchers and safety officers with field-proven, self-validating protocols to ensure absolute safety during operational workflows.

Hazard Identification & Causality

To select the appropriate Personal Protective Equipment (PPE), we must first understand the mechanistic causality behind the compound's hazards. According to standard Globally Harmonized System (GHS) classifications, this compound is a potent irritant[1].

Quantitative Hazard Profile & Mitigation Strategy

Hazard Code	Physiological Target	Causality / Mechanism of Action	Required PPE & Control Strategy
H315	Epidermis (Skin)	The acidic carboxylic moiety disrupts the skin's lipid bilayer, leading to localized inflammation and contact dermatitis.	Nitrile gloves (≥4 mil), flame-retardant lab coat.
H319	Ocular Mucosa (Eyes)	Direct contact with airborne particulates alters localized pH, risking severe irritation and micro-abrasions to the cornea.	ANSI Z87.1 chemical splash goggles (no safety glasses).
H335	Respiratory Tract	Inhalation of micro-powders triggers acute inflammatory responses in the upper respiratory and bronchial pathways.	Chemical fume hood (80-100 fpm face velocity).

Core Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; it is a vital armor system where each component serves a specific mechanistic purpose.

• Ocular Protection (Chemical Splash Goggles): Standard safety glasses are fundamentally inadequate for handling this compound. Because it is a dry powder, airborne micro-particles can easily bypass the temporal and inferior gaps of standard glasses. You must use indirect-vented chemical splash goggles that form a complete elastomeric seal around the eyes.

• Dermal Protection (Nitrile Gloves): Latex offers poor chemical resistance to organic acids. Nitrile examination gloves (minimum 4 mil thickness) provide a robust barrier against the lipophilic nature of pyridine derivatives.

• Body Protection (Lab Coat): A knee-length, 100% cotton or flame-retardant laboratory coat is required. Ensure the cuffs of the coat are pulled over the wrists of the gloves to eliminate exposed skin gaps.

Operational Workflow & Handling Protocol

Every protocol in the laboratory must be a self-validating system to ensure trustworthiness and eliminate human error[2]. Follow this step-by-step methodology for weighing and transferring the compound:

Step 1: Pre-Operation Self-Validation

• Action: Check the chemical fume hood's continuous flow monitor.

• Validation: Ensure the face velocity reads between 80-100 feet per minute (fpm). If your hood lacks a digital monitor, tape a 1-inch piece of tissue paper to the bottom of the sash; a steady inward pull validates negative pressure[3].

• Action: Inflate your nitrile gloves with air and roll the cuffs tightly to trap the air inside.

• Validation: A lack of deflation confirms the absence of manufacturing micro-tears.

Step 2: Environmental Preparation

• Action: Line the fume hood work surface with anti-static weighing paper.

• Causality: Static electricity causes the dry powder of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid to repel and aerosolize. Anti-static paper grounds the particulate, preventing uncontrolled dispersion into the breathing zone.

Step 3: Material Handling

• Action: Use a grounded, stainless-steel micro-spatula to transfer the compound.

• Causality: Plastic spatulas accumulate static charge, increasing the risk of the powder becoming airborne and triggering an H335 respiratory exposure event.

Step 4: Post-Transfer Decontamination

• Action: Seal the source container tightly. Wipe the exterior of the container and the analytical balance with a damp, lint-free cloth.

• Causality: Damp wiping captures residual micro-dust via surface tension. Dry wiping or sweeping mechanically aerosolizes the irritant, defeating the purpose of the fume hood[4].

Step 5: Doffing and Hygiene

• Action: Remove gloves using the "glove-in-glove" technique (pinching the exterior of the first glove, then sliding a bare finger under the cuff of the second).

• Validation: The contaminated exterior of the gloves never touches bare skin, ensuring a self-contained disposal process. Wash hands immediately with soap and water.

Spill Management & Disposal Plan

In the event of a minor spill (<50g) inside or outside the fume hood, execute the following response plan:

• Isolate: Immediately lower the fume hood sash to maximize exhaust velocity over the spill area. If outside the hood, evacuate the immediate 5-foot radius.

• Suppress: Do not dry sweep. Gently cover the spilled powder with absorbent paper towels.

• Wet/Neutralize: Lightly mist the paper towels with water or a mild 5% sodium bicarbonate solution. This suppresses dust formation and neutralizes the carboxylic acid moiety.

• Collect: Use a disposable plastic scoop to collect the damp mass. Place it into a compatible, sealable high-density polyethylene (HDPE) container.

• Dispose: Label the container as "Hazardous Waste: Toxic/Irritant Solid (Pyridinecarboxylic Acid Derivative)" and transfer it to the facility's designated chemical waste accumulation area in compliance with OSHA and EPA regulations[5].

Hazard Mitigation Workflow

Workflow for the safe handling and hazard mitigation of 6-(4-Formylphenyl)-2-pyridinecarboxylic Acid.

References

• Title: Laboratories - Overview & Safety Standards Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Center for Biotechnology Information (NCBI) URL: [Link]

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• 3. osha.gov [osha.gov]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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